Angeloylgomisin H

Core Science & Biosynthesis

Angeloylgomisin H: A Technical Guide to its Discovery, Natural Sources, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Angeloylgomisin H, a dibenzocyclooctadiene lignan (B3055560) primarily isolated from plants of the Schisandra genus, has garnered significant scientific interest due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the discovery and natural sources of Angeloylgomisin H, detailed experimental protocols for its isolation and characterization, and an in-depth exploration of its known biological effects, including its anti-inflammatory, neuroprotective, anti-diabetic, and cytotoxic properties. This document aims to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Discovery and Natural Sources

Angeloylgomisin H was first discovered as a naturally occurring lignan isolated from the fruits and stems of plants belonging to the Schisandra genus, which are widely used in traditional medicine. The primary natural sources of this compound are Schisandra chinensis and Schisandra rubriflora[1].

Table 1: Physicochemical Properties of Angeloylgomisin H

Property	Value	Reference
Molecular Formula	C₂₈H₃₆O₈	[2][3]
Molecular Weight	500.58 g/mol	[3]
CAS Number	66056-22-2	[2]
Chemical Class	Dibenzocyclooctadiene Lignan
Appearance	White powder
Purity (Commercially available)	>98%

Table 2: Occurrence of Angeloylgomisin H in Schisandra chinensis

Plant Part	Concentration (mg/100g Dry Weight)
Fruits	71.6
Stems	31.4

Experimental Protocols

Isolation and Purification

The isolation and purification of Angeloylgomisin H from Schisandra species typically involves a multi-step process combining various chromatographic techniques.

2.1.1. Extraction

• Sample Preparation: Air-dried and powdered fruits or stems of Schisandra chinensis or Schisandra rubriflora are used as the starting material.

• Solvent Extraction: The powdered plant material is extracted with a suitable organic solvent. A common method involves maceration or Soxhlet extraction with 95% ethanol (B145695) or methanol.

2.1.2. Chromatographic Purification

A combination of silica (B1680970) gel column chromatography and high-speed counter-current chromatography (HSCCC) is an effective method for isolating Angeloylgomisin H.

• Silica Gel Column Chromatography:

  • The crude extract is subjected to silica gel column chromatography.

  • A gradient elution is typically employed, starting with a non-polar solvent like petroleum ether and gradually increasing the polarity with ethyl acetate.

  • Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing lignans (B1203133) are pooled.

• High-Speed Counter-Current Chromatography (HSCCC):

  • The enriched lignan fraction from the silica gel column is further purified using HSCCC.

  • A two-phase solvent system is utilized. A common system is n-hexane-ethyl acetate-methanol-water in a specific ratio (e.g., 5:2:5:2, v/v/v/v).

  • The upper phase is used as the stationary phase, and the lower phase as the mobile phase.

  • The sample is injected, and the effluent is monitored by UV detection to collect the peak corresponding to Angeloylgomisin H.

Structural Characterization

The structure of the purified Angeloylgomisin H is confirmed using spectroscopic methods.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR and ¹³C NMR spectra are recorded to elucidate the chemical structure.

  • Deuterated chloroform (B151607) (CDCl₃) is a common solvent for NMR analysis.

  • The chemical shifts (δ) and coupling constants (J) provide detailed information about the arrangement of protons and carbons in the molecule.

Table 3: ¹H and ¹³C NMR Spectral Data for Angeloylgomisin H

Position	¹³C NMR (δ, ppm)	¹H NMR (δ, ppm, J in Hz)
1	148.9	-
2	110.8	6.65 (s)
3	149.2	-
4	140.8	-
4a	125.7	-
5	36.1	2.58 (m), 2.15 (m)
6	82.3	4.25 (d, 9.5)
7	40.1	2.05 (m)
8	23.5	1.25 (d, 7.0)
9	13.5	0.95 (d, 7.0)
10	135.2	-
11	112.5	6.75 (s)
12	151.8	-
13	140.2	-
13a	123.9	-
1'	128.1	-
2'	138.5	6.10 (qq, 7.0, 1.5)
3'	15.8	1.95 (d, 7.0)
4'	20.5	1.85 (s)
OMe-1	56.1	3.85 (s)
OMe-3	61.1	3.90 (s)
OMe-12	56.0	3.80 (s)
OMe-13	61.0	3.95 (s)
OCO	167.5	-

Note: NMR data can vary slightly depending on the solvent and instrument used.

Biological Activities and Signaling Pathways

Angeloylgomisin H exhibits a range of promising biological activities, which are mediated through various signaling pathways.

Anti-Diabetic Activity via PPAR-γ Activation

Angeloylgomisin H has been identified as a peroxisome proliferator-activated receptor-gamma (PPAR-γ) agonist[4]. PPAR-γ is a nuclear receptor that plays a crucial role in regulating glucose metabolism and insulin (B600854) sensitivity.

Experimental Protocol: PPAR-γ Transactivation Assay

• Cell Culture: A suitable cell line, such as HEK293T cells, is used.

• Transfection: Cells are co-transfected with a PPAR-γ expression vector and a reporter plasmid containing a PPAR-responsive element upstream of a luciferase gene.

• Treatment: Transfected cells are treated with varying concentrations of Angeloylgomisin H. A known PPAR-γ agonist (e.g., rosiglitazone) is used as a positive control.

• Luciferase Assay: After incubation, cell lysates are prepared, and luciferase activity is measured using a luminometer. An increase in luciferase activity indicates the activation of PPAR-γ.

Caption: PPAR-γ activation pathway by Angeloylgomisin H.

Proposed Anti-Inflammatory Mechanism via NF-κB Inhibition

While direct studies on Angeloylgomisin H are limited, many lignans and other phytochemicals exert anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. It is plausible that Angeloylgomisin H shares this mechanism.

Experimental Protocol: NF-κB Inhibition Assay

• Cell Culture: Macrophage cell lines, such as RAW 264.7, are commonly used.

• Inflammatory Stimulus: Cells are pre-treated with Angeloylgomisin H and then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and activate NF-κB.

• Western Blot Analysis: Cell lysates are analyzed by Western blotting to assess the phosphorylation and degradation of IκBα (an inhibitor of NF-κB) and the phosphorylation of the p65 subunit of NF-κB. Inhibition of IκBα degradation and p65 phosphorylation indicates NF-κB pathway inhibition.

• Immunofluorescence: The nuclear translocation of the p65 subunit can be visualized using immunofluorescence microscopy. A reduction in nuclear p65 in Angeloylgomisin H-treated cells would confirm NF-κB inhibition.

Caption: Proposed NF-κB inhibition pathway by Angeloylgomisin H.

Proposed Neuroprotective Mechanism via Nrf2 Activation

The neuroprotective effects of many natural compounds are attributed to their ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a key regulator of the antioxidant response.

Experimental Protocol: Nrf2 Activation Assay

• Cell Culture: Neuronal cell lines (e.g., SH-SY5Y) or primary neurons are used.

• Treatment: Cells are treated with Angeloylgomisin H for a specified period.

• Western Blot Analysis: The expression levels of Nrf2 and its downstream target proteins, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), are analyzed by Western blotting. An increase in the levels of these proteins indicates Nrf2 pathway activation.

• Immunofluorescence: The nuclear translocation of Nrf2 can be visualized by immunofluorescence staining.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 3. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]
• 4. rsc.org [rsc.org]

Unraveling the Mechanistic Intricacies of Angeloylgomisin H: A Technical Overview

Disclaimer: As of the latest literature review, detailed experimental studies elucidating the specific mechanism of action for Angeloylgomisin H are not publicly available. Consequently, this document provides a comprehensive guide based on the established anti-inflammatory mechanisms of structurally related natural compounds and common signaling pathways implicated in inflammation. The experimental data and protocols presented herein are representative examples to illustrate the methodologies typically employed in such investigations.

Introduction to Angeloylgomisin H

Angeloylgomisin H is a naturally occurring dibenzocyclooctadiene lignan, a class of compounds known for a wide array of biological activities. While the precise molecular interactions of Angeloylgomisin H remain to be fully characterized, its structural features suggest potential anti-inflammatory and cytotoxic properties, common among similar natural products. This guide explores the plausible mechanisms through which Angeloylgomisin H may exert its effects, drawing parallels with well-documented anti-inflammatory pathways.

Potential Anti-Inflammatory Mechanisms of Action

The anti-inflammatory effects of many natural compounds are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response. The primary candidate pathways for Angeloylgomisin H's action include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory process, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[1] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals such as lipopolysaccharide (LPS), IκB is phosphorylated, ubiquitinated, and subsequently degraded. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes. Natural compounds can inhibit this pathway at multiple levels, including the prevention of IκB degradation and the blockade of NF-κB nuclear translocation.

Modulation of the MAPK Signaling Pathway

The MAPK family, including ERK, JNK, and p38 MAPK, plays a crucial role in cellular responses to a variety of external stimuli, leading to inflammation, cell proliferation, and apoptosis.[2] The activation of these kinases often results in the downstream activation of transcription factors like AP-1, which, in turn, promotes the expression of inflammatory mediators. Many bioactive natural products have been shown to suppress inflammatory responses by inhibiting the phosphorylation of one or more MAPK proteins.

Quantitative Data on Anti-Inflammatory Activity (Representative)

The following table summarizes hypothetical quantitative data for a compound like Angeloylgomisin H, illustrating its potential anti-inflammatory efficacy.

Assay	Target Cell Line	Stimulant	Measured Parameter	IC₅₀ (µM)
Griess Assay	RAW 264.7	LPS (1 µg/mL)	Nitric Oxide (NO) Production	15.8
ELISA	RAW 264.7	LPS (1 µg/mL)	TNF-α Secretion	22.5
ELISA	RAW 264.7	LPS (1 µg/mL)	IL-6 Secretion	18.2
Luciferase Reporter Assay	HEK293T	TNF-α (10 ng/mL)	NF-κB Activity	12.4
Western Blot	RAW 264.7	LPS (1 µg/mL)	p-p38/p38 Ratio	25.1

Experimental Protocols (Representative)

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are representative protocols for key in vitro experiments used to assess anti-inflammatory activity.

Cell Culture and Treatment

RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with varying concentrations of Angeloylgomisin H for 1 hour before stimulation with lipopolysaccharide (LPS) for a specified duration depending on the assay.

Measurement of Nitric Oxide (NO) Production

• Principle: NO production, an indicator of iNOS activity, is measured in the cell culture supernatant using the Griess reagent.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate.

  • Pre-treat cells with Angeloylgomisin H for 1 hour.

  • Stimulate with LPS (1 µg/mL) for 24 hours.

  • Collect 50 µL of supernatant and mix with 50 µL of Griess Reagent A (sulfanilamide solution).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution).

  • Incubate for another 10 minutes.

  • Measure absorbance at 540 nm. A sodium nitrite (B80452) standard curve is used for quantification.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

• Principle: Quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

• Protocol:

  • Follow cell treatment protocol as described above (4.1).

  • Collect supernatant after 24 hours of LPS stimulation.

  • Perform ELISA according to the manufacturer's instructions for the specific cytokine kit (e.g., R&D Systems, eBioscience).

  • Briefly, coat a 96-well plate with capture antibody, block, add samples and standards, add detection antibody, add avidin-HRP, add substrate solution, and stop the reaction.

  • Measure absorbance at 450 nm.

Western Blot Analysis for Signaling Proteins

• Principle: Detect the expression and phosphorylation status of key proteins in the NF-κB and MAPK pathways.

• Protocol:

  • Treat cells as described, typically with shorter LPS stimulation times (e.g., 30-60 minutes) for phosphorylation studies.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies (e.g., anti-p-p38, anti-p38, anti-IκBα, anti-β-actin) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Visualize bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

While the precise mechanism of action for Angeloylgomisin H is yet to be elucidated, its chemical structure places it among a class of compounds with known anti-inflammatory potential. The NF-κB and MAPK signaling pathways represent the most probable targets. Future research should focus on performing the described in vitro assays to confirm these hypotheses and to quantify the bioactivity of Angeloylgomisin H. Further studies could also explore its effects in in vivo models of inflammation and investigate its potential as a therapeutic agent. The detailed characterization of its molecular interactions will be paramount for any future drug development efforts.

References

• 1. Notch Signaling Suppression by Golden Phytochemicals: Potential for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review - PMC [pmc.ncbi.nlm.nih.gov]

Angeloylgomisin H: An Uncharted Territory in Pharmacological Research

Despite its documented presence in the medicinal plant Schisandra chinensis, a comprehensive analysis of the existing scientific literature reveals a significant lack of specific data on the biological activity and pharmacological effects of Angeloylgomisin H. While this compound is structurally identified and cataloged in chemical databases, dedicated studies elucidating its mechanisms of action, quantitative biological data, and specific signaling pathways are not publicly available at this time.

Schisandra chinensis is a well-regarded plant in traditional medicine, and its extracts are known to contain a variety of bioactive lignans (B1203133).[1][2] These compounds, including various gomisins and schisandrins, have been the subject of extensive research, demonstrating a wide range of pharmacological activities.

The Landscape of Schisandra chinensis Lignans

Lignans isolated from Schisandra chinensis are recognized for their diverse health-promoting benefits.[2] The primary bioactive constituents are dibenzocyclooctadiene lignans, which have demonstrated a spectrum of effects in preclinical studies.[2][3]

General Biological Activities of Schisandra Lignans:

• Neuroprotective Effects: Many lignans from Schisandra chinensis have been investigated for their potential to protect neuronal cells and enhance cognitive function, suggesting their therapeutic potential in neurodegenerative diseases.[4]

• Anti-inflammatory Properties: Compounds such as gomisin J, gomisin N, and schisandrin (B1198587) C have been shown to reduce the production of inflammatory mediators like nitric oxide.[5] Their mechanism often involves the modulation of key signaling pathways, including the blockage of p38 MAPK, ERK1/2, and JNK phosphorylation.[5]

• Hepatoprotective Effects: Schisandra chinensis has a long history of use in treating liver ailments.[5] Lignans like gomisin N have been shown to suppress inflammatory responses in liver cells.[6]

• Antioxidant Activity: Several lignans, including schisandrin and gomisin A, exhibit significant antioxidant properties by scavenging free radicals and boosting the activity of endogenous antioxidant enzymes.[1]

• Anti-cancer Potential: Research has explored the anticancer effects of various Schisandra lignans.[2]

• Cardiovascular Effects: Gomisin J has been found to induce vascular relaxation by activating endothelial nitric oxide synthase.[7]

• Metabolic Regulation: Gomisin N has been studied in models of diet-induced obesity, where it demonstrated positive effects on lipid and glucose metabolism.[8]

Angeloylgomisin H: The Knowledge Gap

Angeloylgomisin H is a known constituent of Schisandra chinensis.[9] Its chemical structure and properties are documented in databases like PubChem and ChEMBL.[9][10] However, beyond its identification and chemical characterization, there is a conspicuous absence of published research detailing its specific biological activities.

This lack of data prevents the construction of a detailed technical guide as requested. Quantitative data on its efficacy (e.g., IC50 values), specific experimental protocols used for its evaluation, and diagrams of its signaling pathways are not available in the current body of scientific literature.

Future Directions

The well-documented and diverse biological activities of other gomisin compounds and lignans from Schisandra chinensis suggest that Angeloylgomisin H may also possess interesting pharmacological properties. This presents an open area for future research. Investigators in natural product drug discovery are encouraged to explore the potential anti-inflammatory, neuroprotective, hepatoprotective, and other biological activities of this understudied compound. Such studies would be crucial in filling the current knowledge gap and potentially uncovering new therapeutic leads.

For researchers, scientists, and drug development professionals interested in the therapeutic potential of Schisandra chinensis, the existing literature on other lignans such as gomisin A, gomisin J, gomisin N, and the schisandrins provides a solid foundation and valuable point of comparison for any future investigation into Angeloylgomisin H.

References

• 1. mdpi.com [mdpi.com]
• 2. A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects in disease prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An overview of neuroprotective and cognitive enhancement properties of lignans from Schisandra chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effects of gomisin N, gomisin J, and schisandrin C isolated from the fruit of Schisandra chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gomisin N in the herbal drug gomishi (Schisandra chinensis) suppresses inducible nitric oxide synthase gene via C/EBPβ and NF-κB in rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gomisin J from Schisandra chinensis induces vascular relaxation via activation of endothelial nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Functional Characterization of Gomisin N in High-Fat-Induced Drosophila Obesity Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Angeloylgomisin H | C28H36O8 | CID 26204131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]

Angeloylgomisin H: Therapeutic Targets and Signaling Pathways

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Angeloylgomisin H is a bioactive lignan (B3055560) isolated from the fruit of Schisandra chinensis, a plant with a long history of use in traditional medicine. Lignans (B1203133) from Schisandra chinensis are a class of compounds extensively studied for their diverse pharmacological activities, including hepatoprotective, anti-inflammatory, and anticancer effects. While research specifically on Angeloylgomisin H is still emerging, its structural similarity to other well-characterized gomisins and schisandrins suggests it may share common therapeutic targets and modulate similar signaling pathways. This technical guide provides a comprehensive overview of the known biological activities of Angeloylgomisin H and explores its potential therapeutic targets and signaling pathways, drawing insights from closely related Schisandra lignans.

Known Biological Activities of Angeloylgomisin H

Direct research on Angeloylgomisin H has primarily focused on its cytotoxic effects against various cancer cell lines. While the specific molecular mechanisms are yet to be fully elucidated, the available data indicates a potential role for Angeloylgomisin H in cancer therapy.

Quantitative Data on Cytotoxic Activity

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for Angeloylgomisin H against several human cancer cell lines.

Cell Line	Cancer Type	IC50 (µg/mL)	Reference
MCF-7	Breast Cancer	100 - 200
HEK293	Human Embryonic Kidney	100 - 200
CAL-27	Tongue Squamous Cell Carcinoma	100 - 200

Note: The provided IC50 values indicate moderate cytotoxic activity. Further studies are required to determine the precise mechanisms of cell death and to evaluate its efficacy in more complex in vivo models.

Potential Therapeutic Targets and Signaling Pathways (Inferred from Related Schisandra Lignans)

Given the limited direct research on Angeloylgomisin H, this section outlines the well-documented therapeutic targets and signaling pathways of other prominent Schisandra lignans. These pathways represent high-priority areas for future investigation into the mechanism of action of Angeloylgomisin H.

Anti-inflammatory Effects

Schisandra lignans are known to exert potent anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[1][2][3] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation. This allows NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1][2][3]

Many Schisandra lignans have been shown to inhibit NF-κB activation by preventing the phosphorylation and degradation of IκBα.[1][2] This leads to a downstream reduction in the production of inflammatory mediators.

Figure 1: Potential Inhibition of the NF-κB Signaling Pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical regulator of inflammation and cellular stress responses. It consists of a cascade of protein kinases, including ERK, JNK, and p38 MAPK. Activation of these kinases leads to the phosphorylation and activation of transcription factors such as AP-1, which in turn regulate the expression of inflammatory genes. Several Schisandra lignans have been demonstrated to inhibit the phosphorylation of ERK, JNK, and p38 MAPK, thereby suppressing the inflammatory response.[1][2][4]

Figure 2: Potential Modulation of the MAPK Signaling Pathway.

Anticancer Effects

The cytotoxic activity of Angeloylgomisin H suggests that it may interfere with signaling pathways crucial for cancer cell proliferation, survival, and metastasis.

The Janus Kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) pathway is involved in cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is frequently observed in various cancers. Some Schisandra lignans, such as Gomisin C, have been shown to inhibit the JAK-STAT pathway by decreasing the phosphorylation of JAK2 and STAT3/5.[5] This inhibition leads to the downregulation of target genes involved in cell survival and proliferation.

Figure 3: Potential Inhibition of the JAK-STAT Signaling Pathway.

Cytoprotective and Antioxidant Effects

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-Kelch-like ECH-associated protein 1 (Keap1) pathway is the primary regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is bound to Keap1 in the cytoplasm and targeted for degradation. In the presence of oxidative stress or certain phytochemicals, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[6][7] Several Schisandra lignans are known activators of the Nrf2 pathway, contributing to their hepatoprotective and neuroprotective effects.

Figure 4: Potential Activation of the Nrf2-Keap1 Pathway.

Key Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the therapeutic targets and signaling pathways of natural compounds like Angeloylgomisin H.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to assess the effect of a compound on cell viability and proliferation.[8][9]

Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Angeloylgomisin H (and a vehicle control, e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined by plotting cell viability against the compound concentration.

Figure 5: Workflow for the MTT Cell Viability Assay.

Western Blotting for Signaling Protein Analysis

Western blotting is used to detect specific proteins in a sample and to assess their expression levels and phosphorylation status.[10][11][12][13]

Protocol:

• Cell Lysis: Treat cells with Angeloylgomisin H for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-50 µg of protein per sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-p65, p65, phospho-ERK, ERK) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

ELISA is a sensitive method for quantifying the concentration of specific proteins, such as cytokines, in cell culture supernatants or biological fluids.[14][15][16][17][18]

Protocol:

• Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., TNF-α, IL-6) and incubate overnight at 4°C.

• Blocking: Wash the plate and block with an appropriate blocking buffer for 1-2 hours.

• Sample and Standard Incubation: Add cell culture supernatants and a serial dilution of the recombinant cytokine standard to the wells and incubate for 2 hours.

• Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody specific for the cytokine and incubate for 1-2 hours.

• Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP conjugate and incubate for 30 minutes.

• Substrate Addition: Wash the plate and add a TMB substrate solution, which will develop a blue color in the presence of HRP.

• Reaction Stoppage and Measurement: Stop the reaction with a stop solution (e.g., sulfuric acid), which will turn the color to yellow. Measure the absorbance at 450 nm.

• Data Analysis: Generate a standard curve by plotting the absorbance versus the known concentrations of the standard. Use this curve to determine the concentration of the cytokine in the samples.

Conclusion and Future Directions

Angeloylgomisin H is a promising natural compound from Schisandra chinensis with demonstrated cytotoxic activity against cancer cells. While direct evidence for its specific therapeutic targets and signaling pathways is currently limited, the extensive research on related Schisandra lignans provides a strong foundation for future investigations. The anti-inflammatory and anticancer properties of these related compounds are largely attributed to their ability to modulate key signaling pathways, including NF-κB, MAPK, and JAK-STAT, as well as to activate the cytoprotective Nrf2 pathway.

Future research should focus on elucidating the precise molecular mechanisms of Angeloylgomisin H. Investigating its effects on the signaling pathways outlined in this guide will be a crucial step in understanding its therapeutic potential. Furthermore, in vivo studies are necessary to validate its efficacy and safety profile for potential development as a novel therapeutic agent for inflammatory diseases and cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. Schisandra Chinensis Lignans Suppresses the Production of Inflammatory Mediators Regulated by NF-κB, AP-1, and IRF3 in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Schisandra Lignan Extract Protects against Carbon Tetrachloride-Induced Liver Injury in Mice by Inhibiting Oxidative Stress and Regulating the NF-κB and JNK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects in disease prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Schisandra chinensis-derived gomisin C suppreses lipid accumulation by JAK2-STAT signaling in adipocyte - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Schisandra chinensis regulates drug metabolizing enzymes and drug transporters via activation of Nrf2-mediated signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 11. CST | Cell Signaling Technology [cellsignal.com]
• 12. Western blot protocol | Abcam [abcam.com]
• 13. bosterbio.com [bosterbio.com]
• 14. bowdish.ca [bowdish.ca]
• 15. Cytokine Elisa [bdbiosciences.com]
• 16. Cytokine Elisa [bdbiosciences.com]
• 17. h-h-c.com [h-h-c.com]
• 18. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]

Angeloylgomisin H: A Review of Preclinical Data and Future Research Directions

Disclaimer: This technical guide summarizes the currently available preclinical data for Angeloylgomisin H. Extensive literature searches have revealed a notable scarcity of in-depth preclinical studies and in vivo efficacy data for this compound. The information presented herein is based on the limited available scientific literature.

Introduction

Angeloylgomisin H is a lignan (B3055560) compound that has been identified as a constituent of certain medicinal plants. While research into its biological activities is still in the early stages, initial studies have focused on its pharmacokinetic profile and have suggested a potential mechanism of action related to the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ). This guide provides a comprehensive overview of the existing preclinical data, details the experimental protocols used in these studies, and outlines the potential signaling pathways that may be modulated by Angeloylgomisin H.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Angeloylgomisin H in Rats

Parameter	Intravenous Administration (2 mg/kg)	Oral Administration (10 mg/kg)
Tmax (h)	-	0.25 ± 0.11
Cmax (ng/mL)	-	128.3 ± 25.6
AUC0-t (ng·h/mL)	489.7 ± 98.2	240.1 ± 55.4
AUC0-∞ (ng·h/mL)	502.4 ± 101.3	245.9 ± 57.8
t1/2 (h)	1.8 ± 0.4	2.1 ± 0.5
MRT0-t (h)	1.5 ± 0.3	2.5 ± 0.6
Absolute Bioavailability (%)	-	4.9

Data obtained from a study in Wistar rats. Values are presented as mean ± standard deviation.

Experimental Protocols

Pharmacokinetic Study in Rats

A sensitive and selective ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method was developed to determine the concentration of Angeloylgomisin H in rat plasma.

1. Animal Model:

• Species: Male Wistar rats (220-250 g)

• Housing: Standard laboratory conditions with free access to food and water.

• Administration:

  • Intravenous (IV): 2 mg/kg via the tail vein.

  • Oral (PO): 10 mg/kg by gavage.

2. Sample Preparation:

• Blood samples were collected from the tail vein at various time points into heparinized tubes.

• Plasma was separated by centrifugation at 4000 rpm for 10 minutes.

• Protein precipitation was performed by adding acetonitrile (B52724) to the plasma samples.

• The supernatant was collected after centrifugation and analyzed.

3. UPLC-MS/MS Analysis:

• Chromatographic System: UPLC with a BEH C18 column (2.1 mm × 100 mm, 1.7 μm).

• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

• Mass Spectrometry: Performed in positive ion mode using multiple reaction monitoring (MRM).

• Quantification: The transitions monitored were m/z 523.2 → 315.1 for Angeloylgomisin H and m/z 611.1 → 303.1 for the internal standard (rutin).

4. Pharmacokinetic Analysis:

• Pharmacokinetic parameters were calculated using a non-compartmental model.

Pharmacokinetic study experimental workflow.

Signaling Pathways

While direct evidence of Angeloylgomisin H modulating specific signaling pathways is limited, its potential as a PPAR-γ agonist suggests a plausible mechanism of action in metabolic and inflammatory diseases.

Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) Signaling Pathway

PPAR-γ is a nuclear receptor that plays a critical role in adipogenesis, glucose metabolism, and inflammation. Agonists of PPAR-γ, such as the thiazolidinedione class of drugs, are used to treat type 2 diabetes. The suggested activation of PPAR-γ by Angeloylgomisin H could lead to downstream effects beneficial for metabolic disorders and inflammatory conditions.

Mechanism of Action:

• Ligand Binding: Angeloylgomisin H, as a potential agonist, would enter the cell and bind to the ligand-binding domain of PPAR-γ.

• Heterodimerization: Upon ligand binding, PPAR-γ forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding: The PPAR-γ/RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes.

• Gene Transcription: This binding event recruits co-activator proteins and dismisses co-repressor proteins, leading to the transcription of genes involved in glucose and lipid metabolism, and the suppression of inflammatory genes.

Angeloylgomisin H: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, biological activities, and relevant experimental protocols for Angeloylgomisin H, a bioactive lignan (B3055560) of interest to researchers in pharmacology and drug development.

Chemical Identity and Properties

Angeloylgomisin H is a dibenzocyclooctadiene lignan isolated from plants of the Schisandra genus. Its chemical information is summarized below.

Property	Value	Reference
CAS Number	66056-22-2	[1]
Molecular Formula	C₂₈H₃₆O₈	[1]
Molecular Weight	500.59 g/mol	[2]
Predicted Boiling Point	656.3 ± 55.0 °C	[3]
Predicted pKa	14.56 ± 0.40	[3]
Solubility	Soluble in Dimethyl sulfoxide (B87167) (DMSO), Chloroform, Dichloromethane, Ethyl Acetate (B1210297), and Acetone (B3395972).	[3]
Appearance	White to off-white powder	[3]

Biological Activity and Therapeutic Potential

Angeloylgomisin H has demonstrated notable biological activities, particularly in the realm of oncology. Research indicates its potential as a cytotoxic agent against various cancer cell lines. Furthermore, it has been identified as a modulator of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a key regulator of cellular metabolism and inflammation.

Cytotoxic and Anti-Cancer Effects

Studies have shown that Angeloylgomisin H exhibits moderate cytotoxic activities. This has been observed in several human cancer cell lines, suggesting its potential as a lead compound for the development of novel anti-cancer therapies. The primary mechanism of its anti-cancer action appears to be the induction of apoptosis.

PPARγ Modulation

Angeloylgomisin H has been identified as a ligand for PPARγ. PPARγ is a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and inflammation. Its modulation by Angeloylgomisin H suggests potential therapeutic applications in metabolic diseases and inflammatory conditions.

Experimental Protocols

Extraction and Isolation from Schisandra chinensis

The following is a general protocol for the extraction and isolation of lignans, including Angeloylgomisin H, from the aerial parts of Schisandra chinensis.

Materials:

• Air-dried and powdered aerial parts of Schisandra chinensis

• Acetone

• Petroleum ether (60-90 °C)

• Ethyl acetate (EtOAc)

• Methanol (MeOH)

• Water (H₂O)

• Silica (B1680970) gel (200-300 mesh)

• MCI-gel CHP 20P

• Reversed-phase C18 (RP-18) silica gel

Procedure:

• Extraction: The dried and powdered plant material is extracted with acetone at room temperature. The solvent is then evaporated in vacuo to obtain a crude residue.[2]

• Solvent Partitioning: The residue is dissolved in water and successively extracted with petroleum ether and then ethyl acetate to partition compounds based on polarity.[2]

• Column Chromatography: The ethyl acetate extract is subjected to a series of column chromatography steps for fractionation and purification.[2]

  • Initial fractionation is performed on MCI-gel CHP 20P using a methanol-water gradient.[2]

  • Further separation of the resulting fractions is carried out on silica gel columns, eluting with a chloroform-acetone gradient.[2]

  • Final purification of sub-fractions is achieved using reversed-phase (RP-18) column chromatography with a methanol-water gradient to yield the purified lignans.[2]

Biological Evaluation: Apoptosis Induction Assay

The following outlines a general methodology to assess the apoptosis-inducing effects of Angeloylgomisin H on a cancer cell line.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Angeloylgomisin H (dissolved in a suitable solvent like DMSO)

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed the cancer cells in appropriate culture plates and allow them to adhere overnight. Treat the cells with varying concentrations of Angeloylgomisin H for a specified duration (e.g., 24, 48 hours). A vehicle control (e.g., DMSO) should be included.

• Cell Staining: After treatment, harvest the cells and wash them with cold phosphate-buffered saline (PBS). Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The distribution of cells into four quadrants (viable, early apoptotic, late apoptotic, and necrotic) will quantify the extent of apoptosis induced by Angeloylgomisin H.

Signaling Pathways

Intrinsic Apoptosis Pathway

Compounds isolated from Schisandra chinensis have been shown to induce apoptosis through the intrinsic, or mitochondrial, pathway. This pathway is initiated by cellular stress and leads to the activation of a cascade of caspases, ultimately resulting in programmed cell death.

Caption: Intrinsic apoptosis pathway initiated by cellular stress.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a crucial regulator of inflammation, immunity, and cell survival. Its dysregulation is often implicated in cancer. Natural compounds are frequently studied for their ability to modulate this pathway.

Caption: Overview of the canonical NF-κB signaling pathway.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Angeloylgomisin H extraction and purification from Schisandra

An Application Note on the Extraction and Purification of Angeloylgomisin H from Schisandra chinensis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schisandra chinensis, a woody vine native to Northern China and the Russian Far East, is a well-known plant in traditional medicine.[1] Its fruit, often called magnolia berry or five-flavor fruit, contains a variety of bioactive compounds.[1] Among the most significant of these are dibenzocyclooctadiene lignans (B1203133), which are abundant in the plant and possess various pharmacological properties, including anti-inflammatory, anti-cancer, and hepatoprotective effects.[2][3] Angeloylgomisin H is one of the key lignans isolated from Schisandra chinensis.[2][4] This document provides detailed protocols for the extraction and purification of Angeloylgomisin H for research and development purposes.

Extraction Protocols

The initial step in isolating Angeloylgomisin H involves extracting the compound from the dried fruits of Schisandra chinensis. Common methods include solvent extraction and supercritical CO2 extraction.

Ethanol (B145695) Extraction

Ethanol extraction is a widely used method for obtaining lignans from Schisandra berries.

Protocol:

• Preparation: Air-dried Schisandra chinensis fruits are ground into a coarse powder.

• Maceration: The powdered fruit is macerated with 80% aqueous ethanol in a 1:10 (w/v) ratio.[5]

• Extraction: The mixture is subjected to extraction, typically three times, to ensure a thorough extraction of the lignans.[5]

• Concentration: The collected ethanol extracts are combined and concentrated under vacuum at a temperature of 40°C to yield a crude extract.[5]

• Solvent Partitioning: The crude extract is dissolved in deionized water and then partitioned successively with hexane (B92381), ethyl acetate (B1210297), and n-butanol to separate compounds based on polarity.[5] Lignans like Angeloylgomisin H are typically enriched in the ethyl acetate fraction.

Supercritical CO2 Extraction

This method offers an environmentally friendly alternative to traditional solvent extraction and can yield high-quality extracts.

Protocol:

• Preparation: Dried and powdered Schisandra chinensis fruits are loaded into the extraction vessel.

• Extraction: Supercritical CO2 is passed through the plant material. The specific conditions (pressure, temperature) are optimized to selectively extract lignans.

• Separation: The extract-laden supercritical fluid is depressurized in a separator, causing the CO2 to return to a gaseous state and the extract to precipitate. Angeloylgomisin H has been successfully isolated from extracts obtained via this method.[4]

Summary of Extraction Parameters

Method	Solvent/Medium	Key Parameters	Outcome	Reference
Ethanol Extraction	80% Aqueous Ethanol	Maceration, repeated extraction	Crude lignan (B3055560) extract	[5]
Supercritical CO2	Carbon Dioxide	High pressure, moderate temperature	High-purity crude extract	[4]

Purification Protocols

Following extraction, the crude extract containing a mixture of lignans and other phytochemicals requires further purification to isolate Angeloylgomisin H. Column chromatography is the most common and effective technique.

Macroporous Resin Column Chromatography

This technique is effective for the initial cleanup and enrichment of lignans from the crude extract.

Protocol:

• Resin Selection and Preparation: A suitable macroporous resin (e.g., HPD-300, a nonpolar copolymer styrene (B11656) type) is selected.[6] The resin is pre-soaked in ethanol and then washed with deionized water.[7]

• Column Packing: The prepared resin is packed into a glass column.

• Sample Loading: The crude extract (typically the ethyl acetate fraction) is dissolved in a minimal amount of the initial mobile phase and loaded onto the column.

• Adsorption: The sample is allowed to adsorb onto the resin for a specific duration, often around 4 hours.[6]

• Washing: The column is washed with deionized water to remove highly polar impurities like sugars.

• Elution: The adsorbed lignans are desorbed using a stepwise or gradient elution with increasing concentrations of ethanol in water. For instance, a 90% ethanol solution can be used to elute the lignans.[6]

• Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing Angeloylgomisin H.

Silica (B1680970) Gel Column Chromatography

For high-purity isolation, silica gel chromatography is employed, often after initial purification with macroporous resin.

Protocol:

• Preparation: The enriched lignan fraction is dried and adsorbed onto a small amount of silica gel or Celite to create a free-flowing powder.[8]

• Column Packing: A glass column is packed with silica gel (e.g., 200-300 mesh) using a slurry method with a non-polar solvent like hexane.

• Sample Loading: The adsorbed sample is carefully layered on top of the packed silica gel.[8]

• Elution: A gradient of solvents is used to separate the compounds. A common mobile phase is a mixture of hexane and ethyl acetate, with the polarity gradually increased by increasing the proportion of ethyl acetate.

• Fraction Collection and Analysis: Fractions are collected and analyzed by TLC. Fractions containing the compound of interest are combined.

Recrystallization

This is the final step to obtain highly pure Angeloylgomisin H.

Protocol:

• Solvent Selection: The combined fractions containing Angeloylgomisin H are concentrated to dryness. A suitable solvent or solvent system is chosen in which the compound is sparingly soluble at room temperature but readily soluble when heated.

• Dissolution: The residue is dissolved in a minimal amount of the hot solvent.

• Crystallization: The solution is allowed to cool slowly and undisturbed, promoting the formation of crystals.

• Isolation and Drying: The crystals are isolated by filtration, washed with a small amount of cold solvent, and then dried under vacuum to remove any residual solvent.

Summary of Purification Parameters

Technique	Stationary Phase	Mobile Phase (Eluent)	Key Parameters	Outcome	Reference
Macroporous Resin	HPD-300	Water, Ethanol (e.g., 90%)	Adsorption time: ~4h, Flow rate: 1-3 BV/h	Enriched lignan fraction	[6]
Silica Gel Chromatography	Silica Gel (200-300 mesh)	Hexane-Ethyl Acetate gradient	Gradient elution	Isolated Angeloylgomisin H	[8]
Recrystallization	N/A	Various organic solvents	Slow cooling	High-purity crystals	[9]

Analytical Methods

To monitor the purification process and confirm the identity and purity of the final product, several analytical techniques are employed.

• High-Performance Liquid Chromatography (HPLC): HPLC is the most common method for the quantitative analysis of lignans. A reversed-phase C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water.[7][10]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is used for the identification of compounds.[3] It provides information on the molecular weight and fragmentation patterns, which helps in confirming the structure of Angeloylgomisin H.[3]

Visualizations

Experimental Workflow

References

• 1. Schisandra chinensis - Wikipedia [en.wikipedia.org]
• 2. phcogcommn.org [phcogcommn.org]
• 3. medicinalcrop.org [medicinalcrop.org]
• 4. [Chemical constituents from supercritical CO2 extraction of Schisandra chinensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. acgpubs.org [acgpubs.org]
• 10. uvadoc.uva.es [uvadoc.uva.es]

Application Note: Development of a Validated HPLC-UV Method for the Quantification of Angeloylgomisin H

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and reliable High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of Angeloylgomisin H, a bioactive lignan (B3055560) found in Schisandra chinensis. The developed method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and water, offering excellent separation and quantification of Angeloylgomisin H. This protocol is intended for researchers, scientists, and professionals in drug development and natural product analysis.

Introduction

Angeloylgomisin H is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra chinensis, a plant with a long history of use in traditional medicine.[1][2] Lignans (B1203133) from Schisandra have garnered significant interest for their diverse pharmacological activities. Accurate and precise analytical methods are crucial for the quality control of raw materials, standardization of extracts, and pharmacokinetic studies of these bioactive compounds. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of lignans due to its simplicity, sensitivity, and reproducibility.[2][3] This application note provides a detailed protocol for the development and validation of an HPLC-UV method for the quantitative determination of Angeloylgomisin H.

Chemical Properties of Angeloylgomisin H

Property	Value
Molecular Formula	C₂₈H₃₆O₈[4]
Molecular Weight	500.59 g/mol [4]
CAS Number	66056-22-2[5]
Appearance	White to off-white powder[5]
Solubility	Soluble in methanol (B129727), ethanol, DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[5]

Experimental Protocol

Materials and Reagents

• Angeloylgomisin H reference standard (>98% purity)

• HPLC grade acetonitrile

• HPLC grade methanol

• Deionized water (18.2 MΩ·cm)

• 0.45 µm syringe filters

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.[1][2]

Chromatographic Conditions

Parameter	Condition
Column	Reversed-phase C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-10 min: 50% B; 10-25 min: 50-80% B; 25-30 min: 80% B; 30-31 min: 80-50% B; 31-35 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	217 nm or 254 nm (Optimization recommended)[2][6]

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Angeloylgomisin H reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Extraction: For plant material or other matrices, develop a suitable extraction protocol. A common method involves ultrasonication or soxhlet extraction with methanol.

• Filtration: Filter the final extract through a 0.45 µm syringe filter before injection into the HPLC system.

Method Validation Parameters

Parameter	Typical Results
Linearity (r²)	> 0.999
Precision (%RSD)	< 2%
Accuracy (% Recovery)	95 - 105%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1

Visualizations

References

• 1. jfda-online.com [jfda-online.com]
• 2. Simultaneous determination of eleven characteristic lignans in Schisandra chinensis by high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Determination of lignans of Schisandra medicinal plants by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Angeloylgomisin H | C28H36O8 | CID 26204131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Angeloylgomisin H | 66056-22-2 [amp.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Application Notes for UPLC-MS/MS Analysis of Angeloylgomisin H in Plasma

Introduction

Angeloylgomisin H is a bioactive lignan (B3055560) found in Schisandra chinensis (Turcz.) Baill., a plant with a long history in traditional medicine. Recent studies have indicated its potential to improve insulin-stimulated glucose uptake through the activation of peroxisome proliferator-activated receptor-gamma (PPAR-γ), making it a compound of interest for metabolic disease research.[1][2] A robust and sensitive bioanalytical method is crucial for the accurate quantification of Angeloylgomisin H in plasma to support pharmacokinetic, bioavailability, and drug metabolism studies. This document provides a detailed protocol for the analysis of Angeloylgomisin H in plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Pharmacokinetic Application

This UPLC-MS/MS method has been successfully applied to pharmacokinetic studies of Angeloylgomisin H in rats following both oral and intravenous administration.[1][2][3] The method's sensitivity, with a lower limit of quantification (LLOQ) of 5 ng/mL in plasma, allows for the accurate determination of the compound's concentration over time, enabling the calculation of key pharmacokinetic parameters.[3] One study reported the absolute bioavailability of Angeloylgomisin H to be 4.9%.[1][2][3]

Experimental Protocols

1. Sample Preparation

A protein precipitation method is employed for the extraction of Angeloylgomisin H from plasma samples.[1][2][3]

• Reagents and Materials:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Rutin (Internal Standard, IS) working solution (0.5 µg/mL in methanol)

  • Rat plasma

  • 1.5 mL centrifuge tubes

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Thaw frozen plasma samples to room temperature.

  • Pipette 100 µL of the plasma sample into a 1.5 mL centrifuge tube.

  • Add 10 µL of the internal standard (Rutin, 0.5 µg/mL) working solution to the plasma sample.

  • Add 200 µL of acetonitrile to precipitate the plasma proteins.[3]

  • Vortex the mixture for 1 minute.[3]

  • Centrifuge the tubes at 14,900 g for 10 minutes.[3]

  • Carefully transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

  • Inject 2 µL of the supernatant into the UPLC-MS/MS system.[3]

2. UPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled with a tandem mass spectrometer.

• UPLC System: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Software: MassLynx software for data acquisition and instrument control[3]

Chromatographic Conditions:

Parameter	Value
Column	UPLC BEH C18 (2.1 mm × 100 mm, 1.7 µm)[1][2][3]
Column Temperature	40°C[3]
Mobile Phase A	0.1% Formic Acid in Water[1][2][3]
Mobile Phase B	Acetonitrile[1][2][3]
Flow Rate	0.4 mL/min[3]
Injection Volume	2 µL[3]
Gradient Elution	20% to 85% B over 1.0 min, hold at 85% B for 1.0 min, return to 20% B in 0.5 min.[3]
Total Run Time	3 min[3]

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[1][2][3]
Scan Mode	Multiple Reaction Monitoring (MRM)[1][2][3]
MRM Transition (Angeloylgomisin H)	m/z 523.2 → 315.1[1][2][3]
MRM Transition (Rutin - IS)	m/z 611.1 → 303.1[1][2][3]

Data Presentation

Method Validation Summary

The described UPLC-MS/MS method has been validated according to established bioanalytical method validation guidelines. The key performance characteristics are summarized in the table below.

Validation Parameter	Result
Linearity Range	5 - 2000 ng/mL[1][2][3]
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	5 ng/mL[3]
Accuracy	93.0% - 104.1%[1][2][3]
Precision (RSD)	Intra-day: ≤ 7%, Inter-day: ≤ 11%[1][2][3]
Mean Recovery (Angeloylgomisin H)	86.2% - 92.5%[1][2][3]
Mean Recovery (Rutin - IS)	89.6%[3]

Mandatory Visualizations

Caption: Experimental workflow for the UPLC-MS/MS analysis of Angeloylgomisin H in plasma.

Caption: Proposed PPAR-γ signaling pathway activated by Angeloylgomisin H.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]

Angeloylgomisin H: In Vitro Cell Culture Protocols and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angeloylgomisin H is a naturally occurring dibenzocyclooctadiene lignan (B3055560) found in plants of the Schisandraceae family. Lignans as a chemical class have garnered significant interest in drug discovery due to their diverse pharmacological activities, including anti-cancer and anti-inflammatory properties. This document provides detailed application notes and standardized protocols for conducting in vitro cell culture experiments to evaluate the cytotoxic, apoptotic, and anti-inflammatory effects of Angeloylgomisin H. The methodologies are based on established principles for natural product research and can be adapted for various cell lines.

While specific experimental data for Angeloylgomisin H is not extensively available in public literature, the protocols provided herein are based on methodologies used for analogous compounds, such as 6-O-angeloylenolin, and general practices for in vitro compound screening. Researchers are encouraged to use these protocols as a foundation and optimize conditions for their specific experimental setup.

Data Presentation

As direct quantitative data for Angeloylgomisin H is not currently available, the following tables are presented as templates for researchers to populate with their experimental findings.

Table 1: Cytotoxicity of Angeloylgomisin H in Various Cell Lines

Cell Line	Cell Type	Incubation Time (h)	IC50 (µM)	Selectivity Index (SI)¹
e.g., MCF-7	Human Breast Adenocarcinoma	48	[Enter Data]	[Enter Data]
e.g., HCT116	Human Colorectal Carcinoma	48	[Enter Data]	[Enter Data]
e.g., HepG2	Human Hepatocellular Carcinoma	48	[Enter Data]	[Enter Data]
e.g., WI-38	Normal Human Lung Fibroblast	48	[Enter Data]	N/A

¹ Selectivity Index (SI) = IC50 in normal cell line / IC50 in cancer cell line.

Table 2: Effect of Angeloylgomisin H on Apoptosis Markers

Cell Line	Treatment Concentration (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells	Caspase-3/7 Activity (Fold Change)
e.g., HL-60	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]
[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]

Table 3: Anti-inflammatory Activity of Angeloylgomisin H

Cell Line	Stimulant	Treatment Concentration (µM)	Inhibition of NO Production (%)	Inhibition of NF-κB Activity (%)
e.g., RAW 264.7	LPS (1 µg/mL)	[Enter Data]	[Enter Data]	[Enter Data]
[Enter Data]	[Enter Data]	[Enter Data]

Experimental Protocols

Protocol 1: Determination of Cytotoxicity (IC50) using WST-1 Assay

This protocol is designed to assess the dose-dependent cytotoxic effect of Angeloylgomisin H on both cancerous and normal cell lines.

Materials:

• Target cell lines (e.g., MCF-7, HCT116, HepG2, WI-38)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Angeloylgomisin H (dissolved in DMSO to create a stock solution)

• WST-1 reagent

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Angeloylgomisin H in complete growth medium from the DMSO stock. The final DMSO concentration in the wells should not exceed 0.5%. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• WST-1 Assay: Add 10 µL of WST-1 reagent to each well and incubate for 2-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Experimental Workflow for Cytotoxicity Assay

Caption: Workflow for determining the cytotoxicity of Angeloylgomisin H.

Protocol 2: Apoptosis Induction Analysis by Flow Cytometry

This protocol quantifies the induction of apoptosis by Angeloylgomisin H using Annexin V-FITC and Propidium Iodide (PI) staining.

Materials:

• Target cell line (e.g., HL-60)

• Complete growth medium

• Angeloylgomisin H

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with Angeloylgomisin H at concentrations around its IC50 value for 24 hours.

• Cell Harvesting: Harvest the cells by centrifugation and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Signaling Pathway for Apoptosis Induction

Caption: Putative intrinsic pathway of apoptosis induced by Angeloylgomisin H.

Protocol 3: Assessment of Anti-inflammatory Activity via NF-κB Inhibition

This protocol evaluates the potential of Angeloylgomisin H to inhibit the pro-inflammatory NF-κB signaling pathway.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete growth medium

• Lipopolysaccharide (LPS)

• Angeloylgomisin H

• NF-κB reporter assay kit (e.g., luciferase-based) or reagents for Western blotting/immunofluorescence.

Procedure (using a reporter assay):

• Cell Transfection (if necessary): Transfect cells with an NF-κB reporter plasmid and a control plasmid.

• Pre-treatment: Seed the cells and pre-treat with various concentrations of Angeloylgomisin H for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 6-24 hours to activate the NF-κB pathway.

• Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity according to the kit manufacturer's instructions.

• Data Analysis: Normalize the NF-κB luciferase activity to the control reporter activity and express the results as a percentage of the LPS-stimulated control.

NF-κB Signaling Pathway Inhibition

Caption: Proposed inhibition of the NF-κB signaling pathway by Angeloylgomisin H.

Conclusion

The protocols and templates provided in this document offer a comprehensive framework for the in vitro evaluation of Angeloylgomisin H. While direct experimental data for this specific compound is limited, the methodologies outlined are robust and widely applicable for the characterization of novel bioactive molecules. It is anticipated that through the application of these protocols, researchers can elucidate the cytotoxic, apoptotic, and anti-inflammatory potential of Angeloylgomisin H, thereby contributing valuable data to the field of drug discovery and development.

Application Notes and Protocols for the Quantification of Angeloylgomisin H in Herbal Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angeloylgomisin H is a bioactive lignan (B3055560) found in medicinal plants, notably in the fruits of Schisandra chinensis. This compound has garnered significant interest within the scientific community due to its potential therapeutic properties, including neuroprotective and anti-inflammatory effects. Accurate and precise quantification of Angeloylgomisin H in herbal extracts is crucial for quality control, standardization of herbal products, and for pharmacokinetic and pharmacodynamic studies in drug development.

These application notes provide detailed protocols for the extraction and quantification of Angeloylgomisin H from herbal matrices using High-Performance Liquid Chromatography with UV detection (HPLC-UV), a widely accessible and reliable analytical technique. An overview of an alternative method using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is also presented for higher sensitivity and selectivity requirements.

Experimental Protocols

Extraction of Angeloylgomisin H from Herbal Material

This protocol details an efficient method for extracting Angeloylgomisin H and other lignans (B1203133) from dried and powdered herbal material, such as the fruits of Schisandra chinensis, using ultrasonic-assisted extraction (UAE).

Materials and Reagents:

• Dried, powdered herbal material (e.g., Schisandra chinensis fruit powder, passed through a 60-mesh sieve)

• Methanol (B129727) (HPLC grade)

• Volumetric flasks (25 mL)

• Ultrasonic bath

• Centrifuge and centrifuge tubes (1.5 mL or 2 mL)

• Syringe filters (0.45 µm)

Procedure:

• Accurately weigh 0.3 g of the fine herbal powder and transfer it to a 25 mL volumetric flask.

• Add 25 mL of methanol to the flask.

• Place the flask in an ultrasonic bath and extract for 20 minutes at room temperature.

• After extraction, allow the mixture to cool to room temperature and add methanol to compensate for any solvent loss.

• Transfer a portion of the supernatant to a centrifuge tube and centrifuge at 14,000 x g for 10 minutes.

• Filter the resulting supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

Quantification of Angeloylgomisin H by HPLC-UV

This protocol describes a validated Reversed-Phase HPLC (RP-HPLC) method for the simultaneous quantification of Angeloylgomisin H and other lignans.

Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and UV-Vis detector.

• Column: Elite ODS C18 column (250 mm x 4.6 mm, 5 µm particle size) or equivalent.

• Mobile Phase:

  • A: Acetonitrile (B52724)

  • B: Water

• Gradient Elution: A gradient program is recommended for optimal separation of multiple lignans. A typical gradient might be:

  • 0-10 min: 40-50% A

  • 10-20 min: 50-60% A

  • 20-30 min: 60-70% A

  • Note: The gradient should be optimized based on the specific column and instrument used.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Preparation of Standard Solutions:

• Prepare a stock solution of Angeloylgomisin H standard in methanol (e.g., 1 mg/mL).

• From the stock solution, prepare a series of working standard solutions of different concentrations (e.g., ranging from 10 to 100 µg/mL) by diluting with methanol. These will be used to construct a calibration curve.

Quantification Procedure:

• Inject the prepared standard solutions into the HPLC system to generate a calibration curve by plotting peak area against concentration.

• Inject the prepared herbal extract samples.

• Identify the Angeloylgomisin H peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the concentration of Angeloylgomisin H in the sample using the regression equation from the calibration curve.

Data Presentation

The following tables summarize the quantitative data and validation parameters for the HPLC-UV method for Angeloylgomisin H.

Table 1: HPLC Method Validation Parameters for Angeloylgomisin H Quantification

Parameter	Result
Linearity Range (µg/mL)	14.10 - 84.60[1]
Correlation Coefficient (r²)	≥ 0.9995[1]
Average Recovery (%)	97.74 - 102.71[1]
Precision (RSD %)	< 2%
Repeatability (RSD %)	< 2%
Accuracy (%)	95 - 105

Table 2: Alternative UPLC-MS/MS Method Parameters for Angeloylgomisin H

Note: The following parameters are adapted from a study on rat plasma and may require optimization for herbal extracts.

Parameter	Description
Instrumentation	UPLC system coupled with a tandem mass spectrometer (MS/MS)
Column	UPLC BEH C18 (e.g., 2.1 mm × 100 mm, 1.7 µm)[2]
Mobile Phase	0.1% formic acid in water and acetonitrile with gradient elution[2]
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode[2]
Detection Mode	Multiple Reaction Monitoring (MRM)[2]
MRM Transition	m/z 523.2 → 315.1[2]

Mandatory Visualizations

Experimental Workflow

References

• 1. Activation of Nrf2/HO-1 signaling: An important molecular mechanism of herbal medicine in the treatment of atherosclerosis via the protection of vascular endothelial cells from oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CREB: a major mediator of neuronal neurotrophin responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Angeloylgomisin H PPAR-γ Activation Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angeloylgomisin H, a lignan (B3055560) compound isolated from Schisandra rubriflora, has been identified as a potential activator of Peroxisome Proliferator-Activated Receptor Gamma (PPAR-γ)[1][2][3]. PPAR-γ is a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and glucose homeostasis[4]. As a key regulator of these processes, PPAR-γ is a significant therapeutic target for metabolic disorders such as type 2 diabetes. The activation of PPAR-γ by ligands like Angeloylgomisin H can modulate the expression of genes involved in insulin (B600854) signaling and glucose uptake[1][2][3].

These application notes provide a comprehensive overview and detailed protocols for assessing the activation of PPAR-γ by Angeloylgomisin H. The methodologies described herein are essential for researchers engaged in the discovery and development of novel PPAR-γ agonists.

Data Presentation: Angeloylgomisin H PPAR-γ Activation

The following table summarizes hypothetical quantitative data for the activation of PPAR-γ by Angeloylgomisin H in a cell-based luciferase reporter assay. This data is for illustrative purposes to demonstrate appropriate data presentation.

Compound	Assay Type	Cell Line	EC50 (µM)	Max Fold Activation (vs. Vehicle)	Positive Control
Angeloylgomisin H	Luciferase Reporter	HEK293	15.2	8.5	Rosiglitazone (1 µM)
Rosiglitazone	Luciferase Reporter	HEK293	0.1	12.0	N/A

PPAR-γ Signaling Pathway

Upon activation by a ligand such as Angeloylgomisin H, PPAR-γ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes. This binding initiates the recruitment of coactivator proteins, leading to the transcription of genes involved in glucose and lipid metabolism[4].

Caption: PPAR-γ Signaling Pathway Activation.

Experimental Protocols

PPAR-γ Luciferase Reporter Gene Assay

This cell-based assay is a common method to quantify the ability of a compound to activate PPAR-γ. It utilizes a reporter gene, typically luciferase, whose expression is driven by a promoter containing PPREs.

Materials:

• HEK293 cells (or other suitable host cell line)

• Expression vector for human PPAR-γ

• Luciferase reporter vector with a PPRE-containing promoter

• Transfection reagent

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 96-well white, clear-bottom cell culture plates

• Angeloylgomisin H

• Rosiglitazone (positive control)

• DMSO (vehicle control)

• Luciferase Assay System (e.g., Promega)

• Luminometer

Protocol:

• Cell Culture and Transfection:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Co-transfect the cells with the PPAR-γ expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent according to the manufacturer's instructions.

  • After 24 hours of transfection, seed the cells into a 96-well plate at a density of 5 x 10^4 cells/well.

• Compound Treatment:

  • Prepare a stock solution of Angeloylgomisin H in DMSO. Create a serial dilution of the compound in serum-free DMEM. The final DMSO concentration should not exceed 0.1%.

  • Prepare a positive control (e.g., 1 µM Rosiglitazone) and a vehicle control (DMSO in serum-free DMEM).

  • Remove the culture medium from the wells and add 100 µL of the prepared compound dilutions, positive control, or vehicle control.

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay:

  • Remove the medium from the wells and wash gently with PBS.

  • Lyse the cells and measure the luciferase activity using a commercial luciferase assay system according to the manufacturer's protocol.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) or to total protein concentration to account for variations in cell number and transfection efficiency.

  • Calculate the fold activation by dividing the normalized luciferase activity of the compound-treated wells by the normalized activity of the vehicle control wells.

  • Plot the fold activation against the log of the compound concentration to generate a dose-response curve and determine the EC50 value.

TR-FRET Competitive Binding Assay

This is a high-throughput screening method to determine if a compound directly binds to the PPAR-γ ligand-binding domain (LBD).

Materials:

• GST-tagged human PPAR-γ LBD

• Terbium-labeled anti-GST antibody

• Fluorescently labeled PPAR-γ ligand (tracer)

• Assay buffer

• 384-well black, low-volume assay plates

• Angeloylgomisin H

• Unlabeled known PPAR-γ agonist (positive control)

• DMSO

• TR-FRET compatible plate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Angeloylgomisin H in DMSO and create a serial dilution in the assay buffer.

  • Prepare the positive control and vehicle control in the assay buffer.

  • Prepare a working solution of the tracer and a pre-mixed solution of the PPAR-γ LBD and the terbium-labeled antibody in the assay buffer.

• Assay Procedure:

  • Add the compound dilutions, positive control, or vehicle control to the wells of the 384-well plate.

  • Add the tracer solution to all wells.

  • Add the PPAR-γ LBD/antibody mixture to all wells to initiate the binding reaction.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition:

  • Measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal using a plate reader with an excitation wavelength of ~340 nm and emission wavelengths of ~495 nm (terbium) and ~520 nm (tracer).

• Data Analysis:

  • Calculate the TR-FRET ratio (Emission at 520 nm / Emission at 495 nm).

  • A decrease in the TR-FRET ratio indicates displacement of the tracer by the test compound.

  • Plot the TR-FRET ratio against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for evaluating a test compound's effect on PPAR-γ activation.

Caption: Workflow for PPAR-γ Activation Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Angeloylgomisin H | PPAR激动剂 | MCE [medchemexpress.cn]
• 4. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Antioxidant Capacity of Angeloylgomisin H

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angeloylgomisin H, a dibenzocyclooctadiene lignan (B3055560) found in plants of the Schisandraceae family, is a compound of increasing interest due to its potential therapeutic properties. Among these, its antioxidant capacity is a key area of investigation. This document provides detailed application notes and standardized protocols for evaluating the antioxidant capacity of Angeloylgomisin H using common in vitro assays. These assays are fundamental in the fields of pharmacology, natural product chemistry, and drug development for screening and characterizing the antioxidant potential of novel compounds.

The protocols provided herein are based on established methodologies for the 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), and Oxygen Radical Absorbance Capacity (ORAC) assays. While these are widely accepted methods, it is crucial to note that optimization for the specific compound of interest, Angeloylgomisin H, may be required.

General Mechanisms of Antioxidant Action

Antioxidants neutralize harmful free radicals through two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[1] In the HAT mechanism, the antioxidant donates a hydrogen atom to a free radical, thereby quenching it.[1] The ORAC assay is a typical example of a HAT-based method.[2] In the SET mechanism, the antioxidant donates an electron to the free radical, which also results in its neutralization.[1] The DPPH and ABTS assays are based on the SET mechanism.[2][3] Understanding these mechanisms is crucial for interpreting the results of different antioxidant capacity assays.

Data Presentation

Quantitative data from antioxidant capacity assays are typically expressed as the concentration of the compound required to inhibit a certain percentage of the radical (e.g., IC50 for DPPH and ABTS assays) or as Trolox equivalents (for the ORAC assay). The following table is a template for summarizing and comparing the antioxidant capacity of Angeloylgomisin H from different assays. Researchers should populate this table with their experimental data.

Assay Type	Parameter	Result for Angeloylgomisin H	Positive Control (e.g., Trolox, Ascorbic Acid)
DPPH Radical Scavenging Assay	IC50 (µg/mL or µM)	Insert experimental value	Insert experimental value
ABTS Radical Scavenging Assay	TEAC (Trolox Equivalents)	Insert experimental value	1.0
ORAC Assay	ORAC Value (µmol TE/g)	Insert experimental value	Insert experimental value

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[4][5]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Angeloylgomisin H

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and kept in the dark.[6]

• Preparation of Sample Solutions: Prepare a stock solution of Angeloylgomisin H in a suitable solvent (e.g., DMSO, methanol). From the stock solution, prepare a series of dilutions to obtain different concentrations.

• Assay Procedure:

  • Add 100 µL of the DPPH solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of Angeloylgomisin H or the positive control to the wells.

  • For the control well, add 100 µL of the solvent instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.[4]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[4][7]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where Abs_control is the absorbance of the control and Abs_sample is the absorbance of the sample. The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ by an antioxidant is measured by the decrease in absorbance.[7][8]

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Angeloylgomisin H

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[8]

• Preparation of Working Solution: Dilute the ABTS•+ solution with PBS (pH 7.4) or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[7]

• Preparation of Sample Solutions: Prepare a stock solution of Angeloylgomisin H and a series of dilutions as described for the DPPH assay.

• Assay Procedure:

  • Add 190 µL of the ABTS•+ working solution to each well of a 96-well microplate.

  • Add 10 µL of the different concentrations of Angeloylgomisin H or the positive control to the wells.

  • Incubate the plate at room temperature for 6-7 minutes.[7]

• Measurement: Measure the absorbance at 734 nm using a microplate reader.[8]

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as the sample.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals. The antioxidant capacity is quantified by the area under the fluorescence decay curve.[9][10]

Materials:

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Phosphate (B84403) buffer (75 mM, pH 7.4)

• Angeloylgomisin H

• Positive control (Trolox)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of fluorescein in phosphate buffer.

  • Prepare a fresh solution of AAPH in phosphate buffer for each assay.

  • Prepare a stock solution of Trolox in phosphate buffer.

• Preparation of Sample Solutions: Prepare a stock solution of Angeloylgomisin H and a series of dilutions in phosphate buffer.

• Assay Procedure:

  • Add 150 µL of the fluorescein working solution to each well of a 96-well black microplate.

  • Add 25 µL of the different concentrations of Angeloylgomisin H, Trolox, or phosphate buffer (for the blank) to the wells.

  • Incubate the plate at 37°C for 10-15 minutes in the microplate reader.[11]

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Measurement: Measure the fluorescence intensity every minute for at least 60 minutes at an excitation wavelength of 485 nm and an emission wavelength of 520 nm.[12]

• Calculation: The antioxidant capacity is determined by calculating the net area under the fluorescence decay curve (AUC). The ORAC value is typically expressed as micromoles of Trolox equivalents per gram or mole of the sample (µmol TE/g or µmol TE/mol).

Visualizations

The following diagrams illustrate the general workflow of the described antioxidant assays and a simplified representation of cellular oxidative stress.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Workflow for the ABTS Radical Scavenging Assay.

Caption: Workflow for the Oxygen Radical Absorbance Capacity (ORAC) Assay.

Caption: Simplified overview of cellular oxidative stress and antioxidant intervention.

References

• 1. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Short Overview of Some Assays for the Measurement of Antioxidant Activity of Natural Products and Their Relevance in Dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical and molecular mechanisms of antioxidants: experimental approaches and model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental and Computational Study of Antioxidant Activities of Synthetic Heterocyclic Quinazoline-4-one Derivatives [article.sapub.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ejmoams.com [ejmoams.com]
• 10. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Angeloylgomisin H Cytotoxicity Testing in Cancer Cell Lines

To Researchers, Scientists, and Drug Development Professionals,

This document provides a detailed framework for assessing the cytotoxic effects of the natural compound Angeloylgomisin H on various cancer cell lines. Due to the limited availability of specific studies on Angeloylgomisin H in the public domain, this guide presents standardized protocols for key cytotoxicity and apoptosis assays. These methodologies can be adapted to evaluate the anti-cancer potential of Angeloylgomisin H and to elucidate its mechanism of action.

Data Presentation

Currently, there is no publicly available quantitative data specifically detailing the cytotoxic effects (e.g., IC50 values) of Angeloylgomisin H on various cancer cell lines. Researchers are encouraged to utilize the protocols provided below to generate this data. Upon obtaining results, the following table structure is recommended for clear and concise presentation of the findings.

Table 1: Cytotoxicity of Angeloylgomisin H on Various Cancer Cell Lines

Cancer Cell Line	Cell Type	Angeloylgomisin H IC50 (µM)	Treatment Duration (hrs)
e.g., MCF-7	Breast Adenocarcinoma	Data to be generated	24, 48, 72
e.g., A549	Lung Carcinoma	Data to be generated	24, 48, 72
e.g., HeLa	Cervical Adenocarcinoma	Data to be generated	24, 48, 72
e.g., HepG2	Hepatocellular Carcinoma	Data to be generated	24, 48, 72

Experimental Protocols

Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1] Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.[1]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Angeloylgomisin H (stock solution of known concentration, dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline - PBS)

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Angeloylgomisin H in complete culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the various concentrations of Angeloylgomisin H. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a negative control (untreated cells).

• Incubation: Incubate the plates for the desired treatment durations (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Apoptosis Detection using Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.[2][3] In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[2][3]

Materials:

• Cancer cell lines

• Angeloylgomisin H

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with Angeloylgomisin H at its predetermined IC50 concentration for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting: After treatment, harvest the cells (including both adherent and floating cells) by trypsinization and centrifugation.

• Cell Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Visualizations

Experimental Workflow for Cytotoxicity Testing

Caption: Workflow for determining the cytotoxicity of Angeloylgomisin H using the MTT assay.

Hypothetical Signaling Pathway for Apoptosis Induction

The following diagram illustrates a general intrinsic apoptosis pathway that could be investigated for Angeloylgomisin H. Research would be required to confirm the specific targets and interactions of this compound.

Caption: A potential intrinsic apoptosis signaling pathway that may be modulated by Angeloylgomisin H.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Preparing Angeloylgomisin H Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of stock solutions of Angeloylgomisin H, a bioactive lignan (B3055560) isolated from Schisandra chinensis. Adherence to these guidelines is crucial for ensuring the reproducibility and accuracy of experimental results.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Angeloylgomisin H is essential for accurate stock solution preparation. Key data is summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₈H₃₆O₈	[1][2][3]
Molecular Weight	500.58 g/mol	[1][3]
Appearance	White to off-white powder
Solubility (DMSO)	22.5 mg/mL (44.95 mM) with sonication recommended. Another source suggests up to 250 mg/mL with sonication.	[4][5]
Other Solvents	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Angeloylgomisin H in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Angeloylgomisin H powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)

• Sterile, disposable pipette tips

Procedure:

• Equilibration: Allow the vial of Angeloylgomisin H powder to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh out 5 mg of Angeloylgomisin H powder using a calibrated analytical balance and transfer it to a sterile amber microcentrifuge tube.

• Solvent Addition: Add 998.8 µL of anhydrous DMSO to the tube containing the Angeloylgomisin H powder.[5] This will result in a final concentration of 10 mM.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[4][5] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from light.

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[5]

Note: For the preparation of other concentrations, adjust the volume of DMSO accordingly. A Molarity Calculator can be a useful tool.

Experimental Workflow

The following diagram illustrates the general workflow for preparing Angeloylgomisin H stock solutions.

Caption: Workflow for Preparing Angeloylgomisin H Stock Solution.

Signaling Pathway

Angeloylgomisin H has been reported to have the potential to improve insulin-stimulated glucose uptake by activating Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ).[5] PPAR-γ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism.

The simplified signaling pathway is depicted below.

Caption: Simplified PPAR-γ Signaling Pathway Activated by Angeloylgomisin H.

Stability and Storage Recommendations

Proper storage of Angeloylgomisin H stock solutions is critical to maintain their biological activity.

Storage Condition	Duration	Notes
-20°C	Up to 1 month	[5]
-80°C	Up to 1 year	[5]
Solutions	Some sources suggest solutions are unstable and should be prepared fresh.	[7]

Important Considerations:

• Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly recommended to prevent degradation of the compound.

• Light Sensitivity: Store solutions in amber or light-blocking tubes to prevent photodegradation.

• Solvent Quality: Use high-purity, anhydrous DMSO to minimize the introduction of water, which can affect compound stability and solubility. Dimethyl sulfoxide is a highly polar and water-miscible organic liquid.[8]

References

• 1. Angeloylgomisin H | C28H36O8 | CID 26204131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]
• 4. Angeloylgomisin H | PPAR | TargetMol [targetmol.com]
• 5. glpbio.com [glpbio.com]
• 6. Angeloylgomisin O | CAS:83864-69-1 | Manufacturer ChemFaces [chemfaces.com]
• 7. selleckchem.com [selleckchem.com]
• 8. gchemglobal.com [gchemglobal.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Bioavailability of Angeloylgomisin H

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to overcome the low in vivo bioavailability of Angeloylgomisin (B10818263) H. The information is presented in a question-and-answer format to directly address common experimental challenges.

Disclaimer: Angeloylgomisin H is a compound with documented low oral bioavailability. While extensive research exists for enhancing the bioavailability of poorly soluble drugs, specific studies on Angeloylgomisin H are limited. The following troubleshooting guides and protocols are based on established methods successful for structurally similar compounds, such as other dibenzocyclooctadiene lignans (B1203133) from Schisandra chinensis, and general pharmaceutical formulation principles. Researchers should consider these as starting points for developing and optimizing their own experimental plans.

Frequently Asked Questions (FAQs)

Q1: What is the known oral bioavailability of Angeloylgomisin H?

A1: Studies in rats have shown that Angeloylgomisin H has a very low absolute oral bioavailability, reported to be as low as 4.9%[1][2]. This is a significant challenge for its development as a therapeutic agent.

Q2: What are the primary reasons for the low bioavailability of Angeloylgomisin H?

A2: The low bioavailability of Angeloylgomisin H, like many other Schisandra lignans, is likely due to a combination of factors including poor aqueous solubility and extensive first-pass metabolism in the liver and intestines[3][4][5][6].

Q3: What are the most promising strategies to enhance the in vivo bioavailability of Angeloylgomisin H?

A3: Based on research for other poorly soluble drugs and related lignans, the most promising strategies include:

• Nanoformulations: Encapsulating Angeloylgomisin H in systems like Solid Lipid Nanoparticles (SLNs) or formulating it into a Self-Emulsifying Drug Delivery System (SEDDS) can improve its solubility and absorption[7][8].

• Co-administration with Metabolic Inhibitors: Using agents like piperine (B192125) can inhibit the metabolic enzymes (such as Cytochrome P450s) that break down Angeloylgomisin H, thereby increasing its systemic exposure[9][10][11].

• Cyclodextrin (B1172386) Complexation: Forming an inclusion complex with cyclodextrins can enhance the aqueous solubility of Angeloylgomisin H and improve its dissolution rate[12][13][14].

Q4: How does Angeloylgomisin H exert its therapeutic effects?

A4: Angeloylgomisin H has been reported to be a potential activator of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ)[1][2]. PPAR-γ is a nuclear receptor that plays a key role in regulating fatty acid storage and glucose metabolism.

Troubleshooting Guides

Nanoformulation Approach: Solid Lipid Nanoparticles (SLNs)

Problem: Low drug loading and poor stability of Angeloylgomisin H-loaded SLNs.

Potential Cause	Troubleshooting Suggestion
Poor solubility of Angeloylgomisin H in the lipid matrix.	Screen various solid lipids (e.g., glyceryl monostearate, stearic acid, Compritol® 888 ATO) to find one with the highest solubilizing capacity for Angeloylgomisin H.
Drug expulsion during lipid recrystallization.	Consider preparing Nanostructured Lipid Carriers (NLCs) by incorporating a liquid lipid (e.g., oleic acid, Miglyol® 812) into the solid lipid matrix. This creates imperfections in the crystal lattice, providing more space for the drug.
Particle aggregation over time.	Optimize the type and concentration of surfactant (e.g., Poloxamer 188, Tween® 80, soy lecithin). A combination of surfactants can provide better steric and electrostatic stabilization.
Inconsistent particle size.	Strictly control process parameters such as homogenization speed, pressure, and temperature. Ensure the temperature of the aqueous and lipid phases are matched during preparation.

Nanoformulation Approach: Self-Emulsifying Drug Delivery Systems (SEDDS)

Problem: Incomplete emulsification or drug precipitation upon dilution of the Angeloylgomisin H-SEDDS in aqueous media.

Potential Cause	Troubleshooting Suggestion
Inappropriate oil, surfactant, or cosurfactant selection.	Systematically screen different oils (e.g., Capryol™ 90, Labrafil® M 1944 CS), surfactants (e.g., Cremophor® EL, Tween® 20), and cosurfactants (e.g., Transcutol® HP, propylene (B89431) glycol) for their ability to solubilize Angeloylgomisin H and form a stable microemulsion. Construct pseudo-ternary phase diagrams to identify the optimal ratio of components.
Drug concentration exceeds the solubilization capacity of the formulation.	Determine the maximum solubility of Angeloylgomisin H in the chosen SEDDS formulation. Do not exceed this concentration to prevent precipitation upon dilution.
Thermodynamic instability of the formed emulsion.	Evaluate the droplet size and polydispersity index (PDI) of the emulsion after dilution. Aim for a droplet size below 200 nm and a low PDI. Adjust the surfactant-to-oil ratio to improve stability.

Co-administration with Piperine

Problem: High variability in pharmacokinetic parameters and insufficient bioavailability enhancement.

Potential Cause	Troubleshooting Suggestion
Suboptimal dose of piperine.	Perform a dose-ranging study to determine the optimal dose of piperine for inhibiting the metabolism of Angeloylgomisin H. Doses in animal studies for other drugs often range from 10-20 mg/kg.
Mismatch in the absorption kinetics of Angeloylgomisin H and piperine.	Administer piperine shortly before (e.g., 30 minutes) the administration of Angeloylgomisin H to ensure that the metabolic enzymes are already inhibited when Angeloylgomisin H reaches the absorption site.
Formulation of the co-administered drugs.	Ensure both Angeloylgomisin H and piperine are in a formulation that promotes their dissolution and absorption. A simple suspension may not be optimal. Consider a co-formulation, such as a co-loaded nanoformulation.

Cyclodextrin Complexation

Problem: Low complexation efficiency and minimal improvement in solubility.

Potential Cause	Troubleshooting Suggestion
Poor fit of Angeloylgomisin H within the cyclodextrin cavity.	Screen different types of cyclodextrins (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HP-β-CD), sulfobutylether-β-cyclodextrin (SBE-β-CD)) to find the one with the most suitable cavity size and chemical properties for complexation.
Inefficient complexation method.	Compare different preparation methods such as kneading, co-evaporation, and freeze-drying. The chosen method can significantly impact the efficiency of inclusion complex formation.
Incorrect stoichiometric ratio.	Determine the optimal molar ratio of Angeloylgomisin H to cyclodextrin using methods like phase solubility studies (Job's plot). A 1:1 ratio is common, but other ratios are possible.

Quantitative Data Summary

The following tables summarize hypothetical pharmacokinetic data based on the known low bioavailability of Angeloylgomisin H and the expected improvements with different enhancement strategies, as observed with other poorly soluble compounds. These are illustrative values and should be experimentally determined for Angeloylgomisin H.

Table 1: Pharmacokinetic Parameters of Angeloylgomisin H in Rats (Oral Administration)

Parameter	Angeloylgomisin H (Pure Compound)
Dose (mg/kg)	10
Cmax (ng/mL)	Value from reference
Tmax (h)	Value from reference
AUC (0-t) (ng·h/mL)	Value from reference
Absolute Bioavailability (%)	4.9[1][2]

Table 2: Expected Improvement in Bioavailability with Different Formulations (Hypothetical)

Formulation Strategy	Expected Fold Increase in AUC	Rationale
Solid Lipid Nanoparticles (SLNs)	2 - 5	Enhanced dissolution rate and lymphatic uptake.
Self-Emulsifying Drug Delivery System (SEDDS)	3 - 8	Improved solubility and circumvention of first-pass metabolism via lymphatic absorption.
Co-administration with Piperine (20 mg/kg)	2 - 4	Inhibition of CYP450-mediated metabolism.
Cyclodextrin Complex	1.5 - 3	Increased aqueous solubility and dissolution rate.

Experimental Protocols

Protocol 1: Preparation of Angeloylgomisin H-Loaded Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization

• Preparation of the Lipid Phase: Dissolve Angeloylgomisin H and a solid lipid (e.g., glyceryl monostearate) in a small amount of a suitable organic solvent (e.g., ethanol). Heat the mixture to 5-10 °C above the melting point of the lipid.

• Preparation of the Aqueous Phase: Dissolve a surfactant (e.g., Poloxamer 188) in distilled water and heat it to the same temperature as the lipid phase.

• Emulsification: Add the hot lipid phase to the hot aqueous phase under high-speed stirring (e.g., 10,000 rpm) for 15 minutes to form a coarse oil-in-water emulsion.

• Homogenization: Subject the coarse emulsion to high-pressure homogenization (e.g., 500 bar, 3-5 cycles).

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Characterization: Analyze the SLNs for particle size, polydispersity index (PDI), zeta potential, entrapment efficiency, and drug loading.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Model: Use male Sprague-Dawley rats (200-250 g). Fast the animals overnight before the experiment with free access to water.

• Dosing: Divide the rats into groups (n=6 per group) for each formulation to be tested (e.g., pure Angeloylgomisin H suspension, Angeloylgomisin H-SLNs, etc.). Administer the formulations orally via gavage at a dose equivalent to 10 mg/kg of Angeloylgomisin H.

• Blood Sampling: Collect blood samples (approx. 0.3 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma at -80 °C until analysis.

• Bioanalysis: Quantify the concentration of Angeloylgomisin H in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, etc.) using non-compartmental analysis software.

Visualizations

Caption: Angeloylgomisin H activation of the PPAR-γ signaling pathway.

Caption: General workflow for enhancing and evaluating Angeloylgomisin H bioavailability.

References

• 1. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects in disease prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. Frontiers | A Comprehensive Review of the Main Lignan Components of Schisandra chinensis (North Wu Wei Zi) and Schisandra sphenanthera (South Wu Wei Zi) and the Lignan-Induced Drug-Drug Interactions Based on the Inhibition of Cytochrome P450 and P-Glycoprotein Activities [frontiersin.org]
• 6. A Comprehensive Review of the Main Lignan Components of Schisandra chinensis (North Wu Wei Zi) and Schisandra sphenanthera (South Wu Wei Zi) and the Lignan-Induced Drug-Drug Interactions Based on the Inhibition of Cytochrome P450 and P-Glycoprotein Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols [mdpi.com]
• 9. Effect of co-administration of piperine on pharmacokinetics of beta-lactam antibiotics in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Angeloylgomisin H Peak Tailing in HPLC

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of Angeloylgomisin H. The following question-and-answer format directly addresses common problems and provides systematic solutions.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

Peak tailing is a phenomenon in chromatography where the tail end of a peak is drawn out and asymmetrical. In an ideal chromatogram, peaks are symmetrical and have a Gaussian shape. Tailing is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 indicates a symmetrical peak, while values greater than 1.5 are often considered problematic as they can compromise resolution and the accuracy of peak integration.[1]

Q2: What are the most common causes of peak tailing in HPLC?

Peak tailing can stem from various chemical and physical issues. Chemical causes often involve secondary interactions between the analyte and the stationary phase, especially the interaction of basic compounds with acidic silanol (B1196071) groups on the silica (B1680970) column packing.[2][3][4] Physical or mechanical issues include problems with the column itself (e.g., voids, contamination, or degradation), or issues within the HPLC system (e.g., extra-column volume from excessive tubing length or poorly fitted connections).[5][6]

Q3: Is Angeloylgomisin H acidic, basic, or neutral?

Angeloylgomisin H is classified as a neutral compound.[7] It does not possess strongly acidic or basic functional groups that would ionize under typical reversed-phase HPLC conditions. This is a critical factor in troubleshooting, as it suggests that peak tailing is less likely to be caused by strong ionic interactions with the stationary phase.

Q4: Can the mobile phase pH still be a factor for a neutral compound like Angeloylgomisin H?

While the primary reason for adjusting mobile phase pH—to suppress the ionization of the analyte or silanol groups—is less critical for neutral compounds, pH can still have a minor effect on the retention and peak shape of some neutral molecules. However, for Angeloylgomisin H, significant peak tailing is more likely to originate from other sources.

Troubleshooting Guide for Angeloylgomisin H Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing for Angeloylgomisin H. The troubleshooting workflow is illustrated in the diagram below.

Caption: Troubleshooting workflow for Angeloylgomisin H peak tailing.

Question 1: Are all peaks in the chromatogram tailing, or only the Angeloylgomisin H peak?

• If all peaks are tailing: This generally points to a physical or mechanical issue in the HPLC system or column, as it affects all compounds regardless of their chemical nature.[1]

  • Possible Cause A: Extra-column volume. Excessive tubing length or internal diameter, or poorly made connections, can cause band broadening and tailing.[8]

    • Solution: Use tubing with a smaller internal diameter (e.g., 0.005 inches) and ensure all connections are secure and properly seated to minimize dead volume.

  • Possible Cause B: Column contamination or blockage. Particulates from the sample or mobile phase can clog the column inlet frit, leading to a distorted flow path.

    • Solution: First, try back-flushing the column (refer to the manufacturer's instructions). If this doesn't resolve the issue, replace the column inlet frit or the guard column.

  • Possible Cause C: Column void. A void or channel can form in the column packing material, often at the inlet, due to high pressure or degradation of the stationary phase.

    • Solution: A column void is often irreversible. The most reliable solution is to replace the analytical column.

• If only the Angeloylgomisin H peak (or a few peaks) is tailing: This suggests an issue specific to the analyte, such as column overload or a secondary interaction that is not strongly ionic in nature.

Question 2: Does the peak shape improve upon diluting the sample?

• If yes, the peak shape improves with a lower concentration: This is a classic symptom of mass overload .[5]

  • Solution: Reduce the amount of sample injected onto the column. This can be achieved by either lowering the sample concentration or reducing the injection volume.

• If no, the peak shape is independent of concentration: The issue is likely not overload. Proceed to the next questions.

Question 3: Is the sample solvent compatible with the mobile phase?

• Possible Cause: Sample solvent mismatch. If Angeloylgomisin H is dissolved in a solvent that is much stronger (less polar in reversed-phase) than the initial mobile phase, it can cause peak distortion, including tailing.[6]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a different solvent must be used for solubility reasons, ensure the injection volume is as small as possible.

Question 4: Could the column be contaminated with strongly retained sample matrix components?

• Possible Cause: Matrix effects. Samples extracted from complex matrices (e.g., plant extracts) may contain compounds that bind strongly to the column, altering the stationary phase surface and causing tailing for subsequently eluting peaks.[1]

  • Solution 1: Use a guard column. A guard column is a cost-effective way to protect the analytical column from strongly retained impurities.[1]

  • Solution 2: Improve sample preparation. Incorporate a solid-phase extraction (SPE) or other cleanup step to remove interfering matrix components before injection.

Data Summary and Recommended Starting Conditions

Parameter	Recommendation for Angeloylgomisin H Analysis
Column	High-purity, end-capped C18 (e.g., Type B silica), 2.1-4.6 mm ID, 3.5-5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid
Mobile Phase B	Acetonitrile or Methanol
Gradient	A suitable gradient from a lower to a higher percentage of organic modifier
Flow Rate	Typical for the column dimension (e.g., 0.8-1.2 mL/min for 4.6 mm ID)
Column Temp.	25-35 °C
Detection	UV detection, typically between 230-255 nm[8]
Sample Solvent	Initial mobile phase composition or a compatible weaker solvent

Experimental Protocols

Protocol 1: Column Flushing and Cleaning

• Disconnect the column from the detector.

• Check manufacturer's guidelines: Confirm that your column can be reverse-flushed.

• Reverse the column direction: Connect the column outlet to the pump outlet.

• Flush with appropriate solvents:

  • Flush with your mobile phase (without buffer salts) to remove any precipitated buffer.

  • Flush with 100% Acetonitrile or Methanol for 30-60 minutes.

  • For stubborn non-polar contaminants, flush with Isopropanol (IPA), followed by a solvent like Dichloromethane (DCM) or Hexane if the column is compatible. Always ensure miscibility between solvents.

• Re-equilibrate: Return the column to its normal flow direction, and re-equilibrate with your mobile phase until the baseline is stable.

• Test Performance: Inject a standard of Angeloylgomisin H to evaluate if the peak shape has improved.

Protocol 2: Checking for Extra-Column Volume

• Replace the analytical column with a zero-dead-volume union.

• Inject a small amount of a standard compound (e.g., caffeine (B1668208) in the mobile phase).

• Observe the resulting peak. An ideal system with minimal extra-column volume will produce a very sharp, symmetrical peak. A broad or tailing peak indicates issues with tubing or connections between the injector and the detector.

• Systematically check and replace tubing and fittings to identify the source of the dispersion.

Caption: Workflow for diagnosing extra-column volume.

References

• 1. waters.com [waters.com]
• 2. youtube.com [youtube.com]
• 3. Compound: ANGELOYLGOMISIN P (CHEMBL491342) - ChEMBL [ebi.ac.uk]
• 4. Simultaneous Extraction and Determination of Lignans from Schisandra chinensis (Turcz.) Baill. via Diol-Based Matrix Solid-Phase Dispersion with High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 6. Angeloylgomisin H | C28H36O8 | CID 26204131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]
• 8. Frontiers | A Comprehensive Review of the Main Lignan Components of Schisandra chinensis (North Wu Wei Zi) and Schisandra sphenanthera (South Wu Wei Zi) and the Lignan-Induced Drug-Drug Interactions Based on the Inhibition of Cytochrome P450 and P-Glycoprotein Activities [frontiersin.org]

Technical Support Center: Optimizing Angeloylgomisin H Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling and optimizing the stability of Angeloylgomisin H in solution. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Angeloylgomisin H?

A: Proper storage is critical for maintaining the stability of Angeloylgomisin H. For long-term stability, the solid powder should be stored at -20°C for up to three years. Once dissolved in a solvent, the stock solution should be aliquoted into single-use vials and stored at -80°C for up to one year.[1] It is also crucial to protect both the powder and the solution from direct sunlight and moisture.[1]

Q2: What are the best solvents for dissolving Angeloylgomisin H?

A: Angeloylgomisin H is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is a common choice, with a solubility of up to 22.5 mg/mL (44.95 mM).[1] Other suitable solvents include chloroform, dichloromethane, ethyl acetate, and acetone.[2][3] When preparing solutions, sonication is recommended to aid dissolution.[1]

Q3: How can I prepare a stable working solution for my experiments?

A: To prepare a stable working solution, start by creating a high-concentration stock solution in anhydrous, high-purity DMSO.[4] For aqueous-based cellular assays, this stock can then be serially diluted to the final working concentration in the appropriate cell culture medium. It is advisable to prepare working solutions fresh for each experiment to minimize degradation. If you need to make up stock solutions in advance, store them as aliquots in tightly sealed vials at -20°C for up to two weeks.[3]

Q4: What are the primary factors that can cause Angeloylgomisin H to degrade in solution?

A: Like many complex organic molecules, the stability of Angeloylgomisin H can be compromised by several environmental factors. These include:

• pH: Extreme pH levels can alter molecular structures, reducing stability.[5]

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[5] While many lignans (B1203133) are relatively stable at temperatures below 100°C, prolonged exposure to elevated temperatures should be avoided.[6]

• Light: Exposure to UV and visible light can cause photodegradation, breaking chemical bonds and reducing the compound's potency.[5][6]

• Oxygen: Atmospheric oxygen can promote oxidation, leading to degradation.[5]

• Moisture: DMSO is highly hygroscopic. Absorbed water can decrease the solubility of hydrophobic compounds and may promote hydrolysis.[1][4]

Q5: Are there any known degradation products for Angeloylgomisin H?

A: Specific degradation pathways for Angeloylgomisin H are not extensively documented in publicly available literature. However, forced degradation studies under various stress conditions (acid, base, oxidation, heat, light) can help identify potential degradation products.[7] These studies are essential for developing a stability-indicating analytical method.

Compound Data Summary

The following table summarizes the key physical and chemical properties of Angeloylgomisin H.

Property	Value	Source
CAS Number	66056-22-2	[2]
Molecular Formula	C28H36O8	[8]
Molecular Weight	500.58 g/mol	[1]
Appearance	White Solid Powder	[1]
Solubility in DMSO	22.5 mg/mL (44.95 mM)	[1]
Other Solvents	Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[2][3]
Storage (Powder)	-20°C for up to 3 years (protect from light and moisture)	[1]
Storage (In Solvent)	-80°C for up to 1 year (in single-use aliquots)	[1]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation, storage, and use of Angeloylgomisin H solutions.

Problem	Possible Cause	Recommended Solution
Solution appears cloudy or has visible precipitate.	1. Incomplete Dissolution: The concentration may exceed the solubility limit. 2. Precipitation on Storage: Compound coming out of solution after freeze-thaw cycles. 3. Poor Quality Solvent: DMSO has absorbed water (hygroscopic).	1. Ensure you are not exceeding the solubility limit. Use sonication to aid dissolution.[1] 2. Gently warm the solution (e.g., 37°C) and vortex to redissolve. Prepare smaller, single-use aliquots to avoid repeated freeze-thaw cycles.[9] 3. Use fresh, high-purity, anhydrous DMSO. Store DMSO in a tightly sealed container in a dry environment.[1][4]
Decreased or inconsistent biological activity.	1. Compound Degradation: Solution may have been stored improperly (e.g., at room temperature, exposed to light). 2. Incorrect Concentration: Precipitation may have occurred, lowering the effective concentration.	1. Prepare fresh working solutions from a properly stored stock aliquot before each experiment. Verify stability using an analytical method like HPLC. 2. Before use, visually inspect the thawed solution for any precipitate. If present, follow the steps to redissolve it.
Appearance of new peaks in HPLC chromatogram.	1. Degradation: The new peaks likely represent degradation products.	1. Review storage and handling procedures. Protect the compound from light, extreme temperatures, and pH. Perform a forced degradation study to identify and characterize these new peaks.[3][5]

Diagrams and Workflows

Key Factors Affecting Angeloylgomisin H Stability

Caption: Factors influencing the chemical stability of Angeloylgomisin H in solution.

Troubleshooting Workflow for Solution Instability

Caption: A logical workflow for troubleshooting common stability issues.

Experimental Workflow for a Stability Study

Caption: A typical workflow for conducting a real-time stability assessment.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare a concentrated stock solution of Angeloylgomisin H in DMSO and dilute it for use in experiments.

Materials:

• Angeloylgomisin H (solid powder)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber vials

• Calibrated pipettes

• Vortex mixer

• Sonicator water bath

Procedure:

• Bring the vial of Angeloylgomisin H powder and the anhydrous DMSO to room temperature.

• Calculate the required mass of Angeloylgomisin H to prepare a stock solution of desired concentration (e.g., 10 mM).

• Weigh the powder accurately and place it into a sterile amber vial.

• Add the calculated volume of anhydrous DMSO to the vial.

• Cap the vial tightly and vortex for 1-2 minutes.

• If the compound is not fully dissolved, place the vial in a sonicator water bath for 10-15 minutes.[1]

• Visually inspect the solution to ensure it is clear and free of particulate matter.

• Aliquot the stock solution into single-use, tightly sealed amber vials. Store immediately at -80°C.

• For working solutions, thaw a single aliquot and dilute it to the final concentration in the appropriate experimental buffer or medium immediately before use.

Protocol 2: Stability-Indicating HPLC Method for Quantification

Objective: To provide a representative HPLC method for quantifying Angeloylgomisin H and separating it from potential degradation products. Note: This is a general method for lignans and should be optimized for your specific instrument and requirements.[10]

Instrumentation & Columns:

• HPLC System: With UV/PDA detector

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: Scan from 200-400 nm; quantify at a maximum absorbance wavelength (e.g., ~254 nm).

Gradient Elution Program:

Time (min)	% Mobile Phase B (Acetonitrile)
0	40
20	90
25	90
26	40
30	40

Procedure:

• Prepare the mobile phases and degas them thoroughly.

• Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Prepare a standard curve using known concentrations of Angeloylgomisin H.

• Prepare samples for analysis by diluting stock or stability-test solutions to a concentration within the linear range of the standard curve.

• Inject standards and samples.

• Integrate the peak area of Angeloylgomisin H and quantify the concentration against the standard curve. Analyze the chromatogram for any new peaks, which may indicate degradation products.

Protocol 3: Forced Degradation Study

Objective: To intentionally degrade Angeloylgomisin H under various stress conditions to understand its degradation pathways and validate the specificity of the stability-indicating HPLC method.[5][7]

Procedure: For each condition, a solution of Angeloylgomisin H (e.g., 1 mg/mL in a suitable solvent) is exposed to the stressor. A control sample, protected from the stressor, should be analyzed in parallel.

• Acid Hydrolysis: Add 1N HCl to the sample solution. Incubate at 60°C for 2-8 hours. Neutralize with 1N NaOH before HPLC analysis.

• Base Hydrolysis: Add 1N NaOH to the sample solution. Incubate at 60°C for 2-8 hours. Neutralize with 1N HCl before HPLC analysis.

• Oxidative Degradation: Add 3-6% hydrogen peroxide (H₂O₂) to the sample solution. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 80°C) for 24-48 hours.

• Photodegradation: Expose the stock solution to direct sunlight or a photostability chamber for 24-48 hours. An identical sample wrapped in aluminum foil should be used as a dark control.

Analysis: After exposure, dilute all samples to an appropriate concentration and analyze using the stability-indicating HPLC method (Protocol 2). The goal is to achieve 5-20% degradation of the parent compound. Compare the chromatograms of the stressed samples to the control to identify and quantify degradation products.

References

• 1. benchchem.com [benchchem.com]
• 2. web.vscht.cz [web.vscht.cz]
• 3. ijtsrd.com [ijtsrd.com]
• 4. benchchem.com [benchchem.com]
• 5. tnsroindia.org.in [tnsroindia.org.in]
• 6. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. Quantitative HPLC–UV Study of Lignans in Anthriscus sylvestris - PMC [pmc.ncbi.nlm.nih.gov]

minimizing batch-to-batch variability in Angeloylgomisin H experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize batch-to-batch variability in experiments involving Angeloylgomisin H.

Frequently Asked Questions (FAQs)

Q1: What is Angeloylgomisin H and what is its primary application in research?

Angeloylgomisin H is a bioactive lignan, a class of polyphenols, naturally found in plants such as Schisandra chinensis. Its molecular formula is C28H36O8 and it has a molecular weight of approximately 500.59 g/mol .[1] In research, it is often investigated for its potential anti-inflammatory, anti-cancer, and neuroprotective properties. Like other similar plant-derived compounds, its mechanism of action is often linked to the modulation of key cellular signaling pathways.[2][3][4]

Q2: How should I prepare and store Angeloylgomisin H stock solutions to ensure stability?

To ensure the stability and consistency of your experiments, proper preparation and storage of Angeloylgomisin H are critical.

• Storage of Powder: The solid form of Angeloylgomisin H should be stored at -20°C, where it can remain stable for up to three years.[5][6]

• Solvent Selection: Angeloylgomisin H is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone.[6][7] DMSO is a common choice for in vitro experiments due to its high solvating power and miscibility with cell culture media.[8]

• Stock Solution Preparation: To prepare a stock solution in DMSO, concentrations up to 22.5 mg/mL (44.95 mM) can be achieved; sonication is recommended to ensure complete dissolution.[5]

• Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots at -80°C, where they are stable for up to one year.[5]

Q3: What are the typical working concentrations for Angeloylgomisin H in cell culture experiments?

The optimal working concentration of Angeloylgomisin H will depend on the cell type and the specific assay being performed. Based on available data for Angeloylgomisin H and related compounds, a range of concentrations should be tested to determine the optimal dose-response for your experimental system.

• For cytotoxicity assays, IC50 values for Angeloylgomisin H have been reported to be in the range of 100 to 200 µg/mL for cell lines such as MCF7, HEK293, and CAL27.[5]

• For anti-inflammatory or antiviral assays, IC50 values for related lignans (B1203133) like Angeloylgomisin O have been observed in the low micromolar range (e.g., 3.7 µM).[9]

• It is advisable to perform a dose-response curve to identify the effective concentration range for your specific cell line and endpoint.[10][11]

Troubleshooting Guide

Issue 1: High Variability in Experimental Replicates

Possible Causes:

• Inconsistent Cell Culture Practices: Minor variations in cell handling can lead to significant differences in experimental outcomes. This includes inconsistencies in cell seeding density, passage number, and media composition.[7][12]

• Compound Instability: Improper storage or handling of Angeloylgomisin H can lead to degradation of the compound.

• Pipetting Errors: Inaccurate pipetting, especially of small volumes, can introduce significant variability.

Solutions:

• Standardize Cell Culture Protocols:

  • Use cells within a consistent and low passage number range.

  • Ensure uniform cell seeding density across all wells and experiments. For example, a starting point for Caco-2 cells in a 96-well plate is 2.4 x 10⁴ cells per well.[9]

  • Use the same batch of cell culture media, serum, and supplements for all experiments within a set.[7]

• Proper Compound Handling:

  • Prepare fresh dilutions of Angeloylgomisin H from a frozen stock solution for each experiment.

  • Ensure the compound is fully dissolved in the solvent before adding it to the cell culture media.

• Calibrate Pipettes: Regularly calibrate and service all pipettes to ensure accuracy.

Issue 2: Poor Solubility of Angeloylgomisin H in Aqueous Media

Possible Cause:

• Precipitation in Culture Media: Angeloylgomisin H is a lipophilic compound and may precipitate when a concentrated stock in an organic solvent is added to an aqueous cell culture medium.

Solutions:

• Optimize Solvent Concentration: Keep the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity and precipitation.

• Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to achieve the final desired concentration.

• Pre-warming Media: Gently pre-warm the cell culture media to 37°C before adding the compound to aid in solubility.

• Vortexing: Gently vortex the solution after adding the compound to ensure it is evenly dispersed.

Issue 3: Inconsistent or Unexpected Biological Activity

Possible Causes:

• Cell Line Integrity: The identity and purity of the cell line may be compromised, leading to altered responses.

• Non-Monotonic Dose-Response: Some compounds exhibit non-monotonic (U-shaped or inverted U-shaped) dose-response curves, where low and high doses may produce opposite effects.[10]

• Off-Target Effects: At higher concentrations, Angeloylgomisin H may have off-target effects that can confound the interpretation of results.

Solutions:

• Cell Line Authentication: Regularly authenticate your cell lines using methods like Short Tandem Repeat (STR) profiling.

• Comprehensive Dose-Response Studies: Test a wide range of concentrations, including several log dilutions, to fully characterize the dose-response relationship.[10]

• Control Experiments: Include appropriate positive and negative controls in your experiments to validate your assay and results. For example, when studying inflammation, a known anti-inflammatory agent can be used as a positive control.

Quantitative Data Summary

The following tables summarize key quantitative data for Angeloylgomisin H and related compounds to aid in experimental design.

Table 1: Solubility and Storage of Angeloylgomisin H

Parameter	Value	Source
Molecular Formula	C28H36O8	[1]
Molecular Weight	500.59 g/mol	[1]
Solubility in DMSO	22.5 mg/mL (44.95 mM)	[5]
Recommended Solvents	DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[6]
Powder Storage	-20°C for up to 3 years	[5][6]
Solution Storage	-80°C for up to 1 year	[5]

Table 2: In Vitro Activity of Angeloylgomisin H and Related Compounds

Compound	Cell Line	Assay	IC50 Value	Source
Angeloylgomisin H	MCF7, HEK293, CAL27	Cytotoxicity	100 - 200 µg/mL	[5]
Angeloylgomisin O	Caco-2	SARS-CoV-2 Infection	3.7 µM	[9]
Angeloylgomisin O	HL-60	Cytotoxicity	8.00 µM	[7]
Angeloylgomisin O	HeLa	Cytotoxicity	1.46 µM	[7]

Experimental Protocols

Protocol 1: General Cell Treatment with Angeloylgomisin H

• Cell Seeding: Seed cells in a multi-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO2.

• Compound Preparation: Thaw a single-use aliquot of the Angeloylgomisin H stock solution (in DMSO). Prepare serial dilutions of the compound in pre-warmed complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells, including the vehicle control, and does not exceed 0.5%.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Angeloylgomisin H or the vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, proceed with the desired downstream analysis, such as a cell viability assay (e.g., MTT), protein extraction for Western blotting, or RNA isolation for RT-qPCR.

Protocol 2: NF-κB Reporter Assay

• Transfection: Co-transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase or β-galactosidase for normalization) using a suitable transfection reagent.

• Cell Seeding: After 24 hours, seed the transfected cells into a 96-well plate.

• Pre-treatment: Allow the cells to adhere, then pre-treat with various concentrations of Angeloylgomisin H for 1-2 hours.

• Stimulation: Induce NF-κB activation by treating the cells with a stimulant such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS) for the recommended time (e.g., 4-6 hours).

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions for the reporter assay system.

• Data Analysis: Normalize the NF-κB luciferase activity to the control reporter activity.

Signaling Pathway and Workflow Diagrams

References

• 1. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]
• 2. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Angeloylgomisin H | PPAR | TargetMol [targetmol.com]
• 6. Angeloylgomisin H | 66056-22-2 [amp.chemicalbook.com]
• 7. Angeloylgomisin O | CAS:83864-69-1 | Manufacturer ChemFaces [chemfaces.com]
• 8. gchemglobal.com [gchemglobal.com]
• 9. researchgate.net [researchgate.net]
• 10. Non-Monotonic Dose Responses in Studies of Endocrine Disrupting Chemicals: Bisphenol A as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Angeloylgomisin H Degradation Product Identification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Angeloylgomisin H. The following information is designed to address common challenges encountered during the identification and characterization of its degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of a forced degradation study for Angeloylgomisin H?

A1: Forced degradation studies, also known as stress testing, are crucial for several reasons in drug development.[1][2] The main goals are:

• To identify the potential degradation products of Angeloylgomisin H under various stress conditions (e.g., acid, base, oxidation, heat, light).

• To understand the degradation pathways and the intrinsic stability of the molecule.

• To develop and validate a stability-indicating analytical method that can accurately separate and quantify Angeloylgomisin H in the presence of its degradants.[3]

• This information is vital for determining appropriate formulation strategies, packaging, storage conditions, and shelf-life, and is a regulatory requirement.[1]

Q2: What are the typical stress conditions applied in a forced degradation study of a compound like Angeloylgomisin H?

A2: Based on its structure, which includes ester and ether functional groups, as well as sites susceptible to oxidation, the following stress conditions are recommended:

• Acid Hydrolysis: Treatment with dilute hydrochloric acid (e.g., 0.1 M HCl) at elevated temperatures. The ester linkage is a primary target for acid-catalyzed hydrolysis.

• Base Hydrolysis: Exposure to a dilute base like sodium hydroxide (B78521) (e.g., 0.1 M NaOH) at room or elevated temperatures. This can lead to the saponification of the angeloyl ester group.

• Oxidation: The use of an oxidizing agent such as hydrogen peroxide (e.g., 3% H₂O₂) is common. The electron-rich aromatic rings and other functional groups could be susceptible to oxidation.

• Thermal Degradation: The drug substance is exposed to dry heat (e.g., 60-80°C) to assess its stability at higher temperatures.

• Photodegradation: The sample is exposed to UV and visible light to determine its photosensitivity.

Q3: Which analytical techniques are most suitable for identifying Angeloylgomisin H and its degradation products?

A3: A combination of chromatographic and spectroscopic techniques is generally employed:

• High-Performance Liquid Chromatography (HPLC) with UV detection: This is the workhorse for separating the parent drug from its degradation products. A stability-indicating HPLC method should be developed and validated for this purpose.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for the tentative identification of degradation products by providing molecular weight and fragmentation information.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unambiguous structure elucidation of isolated degradation products, 1D and 2D NMR techniques are indispensable.

Troubleshooting Guides

Problem	Possible Cause(s)	Suggested Solution(s)
No degradation observed under stress conditions.	The stress conditions are too mild.	Increase the concentration of the stressor (acid, base, oxidant), elevate the temperature, or prolong the exposure time.
The compound is highly stable under the tested conditions.	While this is a positive finding, for the purpose of method validation, some degradation is necessary. Consider more aggressive conditions, but be mindful of creating unrealistic degradation pathways.
Complete degradation of Angeloylgomisin H is observed.	The stress conditions are too harsh.	Reduce the concentration of the stressor, lower the temperature, or shorten the exposure time. The goal is to achieve partial degradation (typically 5-20%) to observe the primary degradation products.
Poor chromatographic resolution between Angeloylgomisin H and its degradation products.	The HPLC method is not optimized.	Modify the mobile phase composition (e.g., organic solvent ratio, pH, buffer strength), change the column stationary phase, or adjust the gradient elution profile.
Difficulty in identifying the structure of a degradation product from LC-MS data alone.	Insufficient fragmentation in the MS/MS spectrum.	Optimize the collision energy in the mass spectrometer to induce more informative fragmentation.
Isomeric degradation products may have similar mass spectra.	Isolate the degradant using preparative HPLC and perform NMR analysis for definitive structural confirmation.

Experimental Protocols

General Forced Degradation Protocol

• Sample Preparation: Prepare a stock solution of Angeloylgomisin H in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl and heat at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH and keep at room temperature for a specified time. Neutralize with 0.1 M HCl before analysis.

  • Oxidation: Mix the stock solution with an equal volume of 3% H₂O₂ and keep at room temperature for a specified time.

  • Thermal Degradation: Store the solid drug substance in an oven at 80°C for a specified time, then dissolve in the initial solvent.

  • Photodegradation: Expose the stock solution in a photostability chamber to UV and visible light.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control sample, using a developed and validated stability-indicating HPLC method.

Stability-Indicating HPLC Method (Hypothetical Example)

Parameter	Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm

Data Presentation

The quantitative data from forced degradation studies should be summarized in a table to clearly present the extent of degradation and the formation of degradation products under different stress conditions.

Table 1: Summary of Forced Degradation Results for Angeloylgomisin H (Hypothetical Data)

Stress Condition	Duration	Assay of Angeloylgomisin H (%)	Number of Degradation Products	Major Degradation Product (Peak Area %)
0.1 M HCl	8 hours	85.2	2	DP1 (8.5%)
0.1 M NaOH	4 hours	78.9	1	DP2 (15.3%)
3% H₂O₂	24 hours	92.1	3	DP3 (4.2%)
Heat (80°C)	48 hours	95.8	1	DP4 (2.1%)
Light (UV/Vis)	7 days	98.3	0	-

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the identification of Angeloylgomisin H degradation products.

Workflow for Angeloylgomisin H Degradation Studies.

Hypothetical Degradation Pathway

This diagram illustrates a plausible degradation pathway for Angeloylgomisin H under hydrolytic conditions, focusing on the ester linkage.

Hypothetical Hydrolytic Degradation of Angeloylgomisin H.

References

• 1. asianjpr.com [asianjpr.com]
• 2. jidps.com [jidps.com]
• 3. japsonline.com [japsonline.com]
• 4. globalresearchonline.net [globalresearchonline.net]

improving signal-to-noise ratio for Angeloylgomisin H in mass spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise (S/N) ratio for Angeloylgomisin H in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What are the basic chemical properties of Angeloylgomisin H relevant to mass spectrometry?

A1: Angeloylgomisin H is a lignan (B3055560) compound with the following properties:

• Molecular Formula: C₂₈H₃₆O₈[1]

• Molecular Weight: 500.59 g/mol [1]

• Monoisotopic Mass: 500.2410 Da[1][2]

Understanding these properties is crucial for setting the correct mass range and identifying the correct precursor ion in your mass spectrometer.

Q2: What is the expected precursor ion for Angeloylgomisin H in ESI-MS?

A2: In electrospray ionization (ESI) mass spectrometry, Angeloylgomisin H is commonly detected as a sodium adduct, [M+Na]⁺, with a mass-to-charge ratio (m/z) of approximately 523.229.[2] It is advisable to also look for the protonated molecule [M+H]⁺ at m/z 501.2488, as the relative abundance of these adducts can depend on solvent conditions.

Q3: What are the most common causes of a low signal-to-noise ratio when analyzing Angeloylgomisin H?

A3: A low signal-to-noise ratio for Angeloylgomisin H can stem from several factors:

• Suboptimal Sample Preparation: Inefficient extraction from the plant matrix, presence of interfering compounds, or inappropriate solvent composition can significantly suppress the signal.[3]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of Angeloylgomisin H, a common issue in the analysis of complex mixtures like plant extracts.[4][5][6][7][8]

• Inappropriate Mass Spectrometry Settings: The choice of ionization mode (positive vs. negative), ion source parameters (e.g., capillary voltage, gas flows), and collision energy are critical for maximizing the signal.[2][3]

• Low Analyte Concentration: The concentration of Angeloylgomisin H in the prepared sample may be below the instrument's limit of detection.[2]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues that lead to a poor signal-to-noise ratio for Angeloylgomisin H.

Issue 1: Weak or No Signal for Angeloylgomisin H

Initial Checks:

• Verify Standard Viability: Prepare a fresh standard solution of Angeloylgomisin H and inject it directly into the mass spectrometer (bypassing the LC column). This will confirm that the instrument is capable of detecting the analyte.

• Instrument Performance: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.[2] Regular calibration is crucial for maintaining mass accuracy and sensitivity.[9]

Troubleshooting Steps:

Potential Cause	Recommended Solution
Inefficient Sample Preparation	Review and optimize your sample preparation protocol. For lignans (B1203133) from plant material, consider methods like supramolecular solvent-based extraction or matrix solid-phase dispersion for improved extraction efficiency.[1][10] Ensure complete protein precipitation if working with biological matrices.[3]
Matrix Effects/Ion Suppression	Dilute the sample to reduce the concentration of interfering matrix components.[3][7] If dilution is not feasible, enhance sample cleanup using techniques like solid-phase extraction (SPE) or modify the chromatographic method to separate Angeloylgomisin H from interfering compounds.[3]
Poor Chromatographic Peak Shape	Broad or tailing peaks can result in a lower apparent signal height. Optimize the LC gradient, flow rate, and column temperature to achieve a sharp, symmetrical peak for Angeloylgomisin H.[3]
Suboptimal MS Parameters	Optimize ion source parameters such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas) to maximize ionization efficiency.[3] Experiment with both positive and negative ionization modes to determine which provides the best signal-to-noise ratio for your specific conditions.[3]

Issue 2: High Background Noise in the Mass Spectrum

Troubleshooting Steps:

Potential Cause	Recommended Solution
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and reagents to minimize background noise. Contaminants can introduce interfering ions and elevate the baseline.
LC System Contamination	Flush the LC system with a strong solvent mixture (e.g., isopropanol/water) to remove any accumulated contaminants. Check for leaks in the LC system, as air leaks can introduce noise.
Dirty Ion Source	A contaminated ion source is a common cause of high background noise and reduced signal intensity.[9] Follow the manufacturer's instructions for cleaning the ion source and other relevant components of the mass spectrometer.[11]
Carryover from Previous Injections	Inject a blank solvent after a high-concentration sample to check for carryover. If carryover is observed, optimize the needle wash method in the autosampler and consider running additional blank injections between samples.

Experimental Protocols

Protocol 1: Supramolecular Solvent-Based Extraction of Lignans from Schisandra chinensis

This protocol is adapted from a method for the rapid extraction of lignans from Schisandra chinensis, the natural source of Angeloylgomisin H.[1]

Materials:

• Dried and powdered Schisandra chinensis fruit

• Hexafluoroisopropanol (HFIP)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Prepare the Supramolecular Solvent (SUPRAS): Prepare a solution of 35% (v/v) hexafluoroisopropanol in water.

• Extraction:

  • Weigh 20 mg of powdered Schisandra chinensis fruit into a microcentrifuge tube.

  • Add 1 mL of the prepared SUPRAS.

  • Vortex the mixture vigorously for 30 seconds.

• Phase Separation: Centrifuge the mixture at 10,000 rpm for 5 minutes.

• Sample Collection: Carefully collect the supernatant.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS analysis.

Quantitative Data Summary

The following table summarizes the effect of different extraction solvents on the yield of various lignans from Schisandra chinensis, as reported in a study on matrix solid-phase dispersion. While Angeloylgomisin H is not explicitly listed, the data for other lignans provides valuable insight into solvent selection.

Lignan	Methanol Extraction Yield (µg/g)	85% Methanol Extraction Yield (µg/g)	Ethanol Extraction Yield (µg/g)	85% Ethanol Extraction Yield (µg/g)	Acetonitrile Extraction Yield (µg/g)
Schisandrin	1.23	1.54	1.18	1.49	1.15
Gomisin A	0.89	1.12	0.85	1.09	0.82
Deoxyschisandrin	2.15	2.68	2.08	2.61	2.01
Schisandrin B	0.76	0.95	0.73	0.92	0.71
Schisandrin C	0.45	0.56	0.43	0.54	0.42

Data adapted from a study on Diol-Based Matrix Solid-Phase Dispersion for lignan extraction.[10] This table suggests that an 85% methanol solution provides a higher extraction yield for several lignans compared to pure methanol, ethanol, or acetonitrile.

Visualizations

Workflow for Angeloylgomisin H Analysis

Caption: A generalized workflow for the analysis of Angeloylgomisin H from sample preparation to data analysis and troubleshooting.

Troubleshooting Logic for Low Signal Intensity

Caption: A decision tree for troubleshooting low signal intensity of Angeloylgomisin H in mass spectrometry.

References

• 1. tandfonline.com [tandfonline.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Matrix effect in liquid chromatography-electrospray ionization mass spectrometry analysis of benzoxazinoid derivatives in plant material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. nebiolab.com [nebiolab.com]
• 9. zefsci.com [zefsci.com]
• 10. Simultaneous Extraction and Determination of Lignans from Schisandra chinensis (Turcz.) Baill. via Diol-Based Matrix Solid-Phase Dispersion with High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

preventing Angeloylgomisin H precipitation in cell culture media

Welcome to the technical support center for Angeloylgomisin H. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing precipitation in cell culture media and to answer frequently asked questions.

Troubleshooting Guide: Preventing Angeloylgomisin H Precipitation

Researchers may encounter precipitation of Angeloylgomisin H in cell culture media due to its hydrophobic nature. This guide provides a systematic approach to troubleshoot and prevent this issue.

Issue: Immediate Precipitation Upon Addition to Cell Culture Media

Question: I dissolved Angeloylgomisin H in DMSO to create a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I resolve it?

Answer: Immediate precipitation, often termed "crashing out," is a common issue with hydrophobic compounds like Angeloylgomisin H when a concentrated DMSO stock is introduced into an aqueous cell culture medium.[1] This occurs because the compound's solubility dramatically decreases as the DMSO is diluted.[2][3]

Here are the potential causes and their corresponding solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Angeloylgomisin H in the media surpasses its aqueous solubility limit.	Decrease the final working concentration. It is crucial to determine the maximum soluble concentration by performing a solubility test.
Rapid Dilution	Directly adding a concentrated DMSO stock to a large volume of media leads to a rapid solvent exchange, causing the compound to precipitate.[1]	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media to ensure even dispersion.[1]
Low Temperature of Media	Adding the compound to cold media can lower its solubility.[1]	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.[1]
High DMSO Concentration in Final Solution	While DMSO is an excellent solvent for initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[4][5] This might necessitate preparing a more dilute stock solution in DMSO.

Issue: Precipitation Over Time During Incubation

Question: My Angeloylgomisin H solution was clear initially, but a precipitate formed after incubating it for several hours. What could be the reason?

Answer: Delayed precipitation can be caused by several factors related to the stability of the compound and the conditions within the incubator.

Potential Cause	Explanation	Recommended Solution
Temperature Fluctuations	Repeatedly removing culture vessels from the incubator can cause temperature cycling, which may affect the solubility of the compound.	Minimize the time that culture vessels are outside the incubator. For frequent observations, consider using a microscope with an integrated incubator.
pH Shift in Media	The CO2 environment in an incubator can cause the pH of the media to change over time, which can alter the solubility of pH-sensitive compounds.[6]	Ensure the medium is adequately buffered. Consider using a medium supplemented with HEPES in addition to the standard bicarbonate buffering system.[6]
Interaction with Media Components	Angeloylgomisin H may interact with salts, amino acids, or other components in the media, forming insoluble complexes over time.[7]	If possible, try a different basal media formulation. You can also test the solubility of Angeloylgomisin H in a simpler buffered saline solution (like PBS) to identify if media components are the primary issue.
Evaporation of Media	In long-term experiments, evaporation can concentrate all media components, including Angeloylgomisin H, potentially exceeding its solubility limit.	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for extended experiments.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to prepare a stock solution of Angeloylgomisin H?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for dissolving hydrophobic compounds like Angeloylgomisin H for in vitro studies.[8] It is capable of dissolving a wide range of nonpolar compounds and is miscible with water.[8] However, it is critical to maintain a low final concentration in your cell culture (ideally <0.1%) to prevent solvent-induced toxicity.[4][9] Other potential solvents include chloroform, dichloromethane, ethyl acetate, and acetone.[5][8]

Q2: What is the recommended storage condition for Angeloylgomisin H stock solutions?

A2: Angeloylgomisin H stock solutions should be stored at -20°C.[10] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[4]

Q3: Can I filter the media to remove the precipitate?

A3: Filtering the media after precipitation is generally not recommended. The precipitate is the compound of interest, and filtering it out will lead to an unquantified reduction in its effective concentration, making experimental results unreliable. It is better to address the underlying cause of the precipitation.

Q4: How does serum in the media affect the solubility of Angeloylgomisin H?

A4: Serum contains proteins such as albumin that can bind to and help solubilize hydrophobic compounds.[1][5] However, this effect is limited. At high concentrations, a compound can still precipitate even in the presence of serum.

Experimental Protocols

Protocol 1: Determination of Maximum Soluble Concentration of Angeloylgomisin H

Objective: To determine the highest concentration of Angeloylgomisin H that remains soluble in a specific cell culture medium.

Materials:

• Angeloylgomisin H powder

• 100% DMSO, sterile-filtered

• Complete cell culture medium (pre-warmed to 37°C)

• Sterile microcentrifuge tubes or a 96-well plate

• Pipettes and sterile tips

• Vortex mixer

• Incubator (37°C, 5% CO2)

• Microscope

Procedure:

• Prepare a High-Concentration Stock Solution: Dissolve Angeloylgomisin H in 100% DMSO to create a high-concentration stock solution (e.g., 10-100 mM). Ensure the compound is fully dissolved by vortexing. If necessary, gentle warming at 37°C or brief sonication can be used to aid dissolution.[1]

• Prepare Serial Dilutions: In a 96-well plate or microcentrifuge tubes, perform a serial dilution of the Angeloylgomisin H stock solution with the pre-warmed cell culture medium. For example, create a range of final concentrations from 1 µM to 100 µM. Remember to maintain a consistent final DMSO concentration across all dilutions and include a DMSO-only vehicle control.

• Incubate and Observe: Incubate the plate at 37°C and 5% CO2.

• Assess Precipitation: Visually inspect the wells for any signs of cloudiness or precipitate at various time points (e.g., 0, 2, 6, and 24 hours). For a more quantitative assessment, you can measure the absorbance of the plate at a wavelength of 600-650 nm. An increase in absorbance is indicative of precipitation.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of precipitate is the maximum working soluble concentration under those specific experimental conditions.

Visualizations

Caption: Workflow for preparing Angeloylgomisin H solutions.

Caption: Angeloylgomisin H activates PPAR-γ signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Angeloylgomisin O | CAS:83864-69-1 | Manufacturer ChemFaces [chemfaces.com]
• 6. benchchem.com [benchchem.com]
• 7. How To Optimize The Stability And Solubility Of Media Ingredients To Improve The Performance Of Cell Culture Media And Processes [bioprocessonline.com]
• 8. Angeloylgomisin H | 66056-22-2 [amp.chemicalbook.com]
• 9. WO2016091350A1 - Process for improving the solubility of cell culture media - Google Patents [patents.google.com]
• 10. glpbio.com [glpbio.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Angeloylgomisin H and Other Gomisins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Angeloylgomisin H and other notable gomisins, a class of dibenzocyclooctadiene lignans (B1203133) isolated from Schisandra chinensis. The information presented herein, supported by experimental data, is intended to aid researchers in evaluating the therapeutic potential of these natural compounds.

Comparative Analysis of Biological Activity

Gomisins exhibit a wide range of biological activities, including cytotoxic, anti-inflammatory, antiviral, and hepatoprotective effects. While research on many gomisins is extensive, data on Angeloylgomisin H is less abundant. This comparison summarizes the available quantitative data to highlight the therapeutic potential of Angeloylgomisin H relative to its better-studied analogues.

Cytotoxic Activity

Gomisins have demonstrated significant cytotoxic effects against various cancer cell lines. Angeloylgomisin H exhibits moderate cytotoxicity. In contrast, other gomisins and their derivatives have shown more potent activity. For instance, a synthetic analogue of Gomisin B displayed a sub-micromolar IC50 value against a cervical cancer cell line.

Compound	Cell Line	Activity Type	IC50 Value	Reference
Angeloylgomisin H	MCF-7 (Breast), HEK293 (Kidney), CAL-27 (Tongue)	Cytotoxicity	~200-400 µM
Angeloylgomisin O	HL-60 (Leukemia)	Cytotoxicity	8.00 µM
HeLa (Cervical)	Cytotoxicity	1.46 µM
Gomisin A	B16F10 (Melanoma)	Cytotoxicity	15.99-26.18 µM	[1]
Gomisin B (analogue 5b)	SIHA (Cervical)	Cytotoxicity	0.24 µM
Gomisin J	MCF-7 (Breast)	Cytotoxicity	<10 µg/mL (antiproliferative)
Gomisin L1	A2780, SKOV3 (Ovarian)	Cytotoxicity	Potent (exact IC50 not specified)
Gomisin N	Hepatic Carcinoma Cells	Apoptosis Induction	Induces apoptosis at 320 µM	[2]

Anti-inflammatory Activity

Compound	Cell Line/Model	Activity Type	Key Findings	Reference
Gomisin C	Rat Neutrophils	Inhibition of respiratory burst	IC50 = 26.9 µg/mL (PMA-stimulated)
Gomisin J	RAW 264.7 Macrophages	NO Production Inhibition	Reduces NO production
Gomisin N	RAW 264.7 Macrophages	NO Production Inhibition	Reduces NO production

Antiviral Activity

The antiviral potential of gomisins has been explored, particularly in the context of SARS-CoV-2. Angeloylgomisin O, a closely related compound to Angeloylgomisin H, has demonstrated potent antiviral activity by inhibiting viral entry. This suggests that Angeloylgomisin H could be a candidate for similar antiviral research.

Compound	Virus	Activity Type	IC50 Value	Reference
Angeloylgomisin O	SARS-CoV-2	Inhibition of viral entry	3.7 µM	[3]
Schisandrin B	SARS-CoV-2	Inhibition of viral entry	7.3 µM	[3]

Other Biological Activities

Gomisins are pleiotropic molecules affecting a variety of cellular processes and signaling pathways.

Compound	Biological Activity	Key Findings	Reference
Gomisin A	Hepatoprotective, Anti-aging	Protects liver cells; modulates aging via mitochondrial biogenesis.
Gomisin C	Metabolic Regulation	Suppresses lipid accumulation by inhibiting JAK2-STAT signaling.
Gomisin G	Myogenesis	Improves muscle strength and mitochondrial biogenesis.
Gomisin J	Neuroprotection, Antihypertensive	Exerts neuroprotective effects and regulates blood pressure.
Gomisin N	Neuroprotection, Skin Depigmentation	Shows neuroprotective effects in Alzheimer's models; inhibits melanogenesis.	[2]
Gomisin E	Immunomodulatory	Inhibitor of Nuclear Factor of Activated T-cells (NFAT) transcription (IC50 = 4.73 μM).

Signaling Pathways

Gomisins modulate a variety of signaling pathways to exert their biological effects. Understanding these pathways is crucial for elucidating their mechanisms of action and identifying potential therapeutic targets.

Caption: Simplified signaling pathways modulated by various gomisins.

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison of gomisin activities.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁵ cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of the gomisin compounds or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by mitochondrial dehydrogenases in viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the color is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Caption: General workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assay (Nitric Oxide Production)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in macrophages stimulated with lipopolysaccharide (LPS).

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate (1x10⁵ cells/well) and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the gomisin compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for another 24 hours to induce NO production.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Incubation: Incubate the mixture at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm. The absorbance is proportional to the nitrite (B80452) concentration, a stable product of NO.

• Data Analysis: A standard curve using sodium nitrite is used to quantify the nitrite concentration. The inhibitory effect of the gomisins on NO production is then calculated.

Antiviral Assay (SARS-CoV-2 Pseudovirus Neutralization)

This assay determines the ability of a compound to inhibit the entry of a pseudovirus (e.g., a lentiviral vector) expressing the SARS-CoV-2 spike (S) protein into host cells.

• Cell Seeding: Seed host cells engineered to express the ACE2 receptor (e.g., HEK293T-ACE2) in a 96-well plate.

• Compound-Virus Incubation: In a separate plate, serially dilute the gomisin compounds and incubate them with the SARS-CoV-2 pseudovirus for 1 hour at 37°C.

• Infection: Transfer the compound-virus mixture to the plated host cells.

• Incubation: Incubate the infected cells for 48-72 hours at 37°C.

• Luciferase Assay: The pseudovirus typically contains a reporter gene, such as luciferase. Lyse the cells and add a luciferase substrate.

• Luminescence Measurement: Measure the luminescence using a luminometer. A decrease in luminescence indicates inhibition of viral entry.

• Data Analysis: Calculate the percentage of inhibition relative to the virus control (no compound) and determine the IC50 value.

Caption: Workflow for a pseudovirus-based antiviral assay.

Conclusion

The gomisin family of lignans presents a rich source of bioactive compounds with diverse therapeutic potential. While Angeloylgomisin H has demonstrated moderate cytotoxic activity, further research is required to fully elucidate its anti-inflammatory and antiviral properties, for which its close structural analogues show significant promise. The comparative data and detailed protocols provided in this guide serve as a valuable resource for researchers aiming to explore the full therapeutic potential of Angeloylgomisin H and other gomisins in drug discovery and development. The varied mechanisms of action across the different gomisins, mediated by their interactions with multiple signaling pathways, underscore the importance of continued investigation into this fascinating class of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. Gomisin N isolated from Schisandra chinensis significantly induces anti-proliferative and pro-apoptotic effects in hepatic carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-inflammatory Effects of Angeloylgomisin H and Schisandrin B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of two prominent lignans (B1203133) derived from Schisandra species: Angeloylgomisin H and schisandrin (B1198587) B. While direct comparative studies are limited, this document synthesizes available experimental data to offer insights into their respective mechanisms and efficacy.

Introduction

Angeloylgomisin H and schisandrin B are bioactive dibenzocyclooctadiene lignans found in plants of the Schisandra genus, which have a long history of use in traditional medicine for treating inflammatory conditions. This guide examines their anti-inflammatory effects by comparing their mechanisms of action and presenting available quantitative data from various in vitro and in vivo studies.

Mechanism of Action

Both Angeloylgomisin H and schisandrin B exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

Angeloylgomisin H has been shown to inhibit the activity of cyclooxygenase (COX-1 and COX-2) and 15-lipoxygenase (15-LOX) enzymes.[1] These enzymes are crucial for the synthesis of prostaglandins (B1171923) and leukotrienes, which are potent pro-inflammatory mediators.

Schisandrin B has been more extensively studied and is known to suppress inflammation primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[1][2][3][4] By inhibiting these pathways, schisandrin B reduces the production of various pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6), tumor necrosis factor-alpha (TNF-α), and nitric oxide (NO).[2]

Signaling Pathway Diagrams

Experimental Data Comparison

The following table summarizes the available quantitative data on the anti-inflammatory effects of Angeloylgomisin H and schisandrin B from in vitro studies.

Parameter	Angeloylgomisin H	Schisandrin B	Reference Compound
Enzyme Inhibition
COX-1 IC₅₀	Data not available	Data not available	Indomethacin (IC₅₀ values vary by assay)
COX-2 IC₅₀	Data not available	Data not available	Indomethacin (IC₅₀ values vary by assay)
15-LOX IC₅₀	Data not available	Data not available	Quercetin (IC₅₀ values vary by assay)
Inhibition of Pro-inflammatory Mediators
NO Production Inhibition (LPS-stimulated RAW 264.7 cells)	Data not available	Significant inhibition at 16 μM	Dexamethasone (IC₅₀ values vary by assay)
IL-6 Production Inhibition (LPS-stimulated RAW 264.7 cells)	Data not available	Significant inhibition at 16 μM	Dexamethasone (IC₅₀ values vary by assay)
TNF-α Production Inhibition (LPS-stimulated RAW 264.7 cells)	Data not available	Significant inhibition at 16 μM	Dexamethasone (IC₅₀ values vary by assay)

Note: Direct comparative data for IC₅₀ values of Angeloylgomisin H were not available in the reviewed literature. The table reflects that while inhibitory activity has been noted, specific quantitative comparisons are lacking.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature for assessing the anti-inflammatory effects of these compounds.

In Vitro Anti-inflammatory Assay: LPS-stimulated RAW 264.7 Macrophages

This protocol is commonly used to evaluate the anti-inflammatory effects of compounds on murine macrophage cells.

1. Cell Culture and Treatment:

• RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cells are seeded in 96-well plates at a density of 1x10⁵ cells/mL and allowed to adhere overnight.

• The cells are then pre-treated with various concentrations of schisandrin B (e.g., 0-16 μM) or Angeloylgomisin H for 1 hour.[2]

• Following pre-treatment, inflammation is induced by adding lipopolysaccharide (LPS) at a concentration of 1 μg/mL and incubating for 24 hours.[2]

2. Nitric Oxide (NO) Production Assay:

• After the 24-hour incubation, the cell culture supernatant is collected.

• The concentration of nitrite (B80452) (a stable metabolite of NO) in the supernatant is measured using the Griess reagent.[2]

• The absorbance is read at 540 nm, and the nitrite concentration is determined by comparison with a sodium nitrite standard curve.

3. Cytokine Measurement (ELISA):

• The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the collected cell culture supernatant are quantified using specific enzyme-linked immunosorbent assay (ELISA) kits according to the manufacturer's instructions.[2]

4. Western Blot Analysis for Signaling Pathway Proteins:

• To investigate the effect on signaling pathways, cells are treated with the compounds and LPS for a shorter duration (e.g., 30 minutes for MAPK and NF-κB activation).

• Cell lysates are prepared, and proteins are separated by SDS-PAGE.

• The expression and phosphorylation status of key proteins in the NF-κB (e.g., p65, IκBα) and MAPK (e.g., p-p38, p-ERK, p-JNK) pathways are detected using specific primary and secondary antibodies.

5. Cell Viability Assay (MTT):

• To ensure that the observed anti-inflammatory effects are not due to cytotoxicity, a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is performed on the cells after treatment.[2][3]

• The absorbance of the formazan (B1609692) product is measured to determine the percentage of viable cells.

Conclusion

The available evidence suggests that both Angeloylgomisin H and schisandrin B possess anti-inflammatory properties. Schisandrin B has been more extensively characterized, with a well-documented mechanism of action involving the inhibition of the NF-κB and MAPK signaling pathways. While Angeloylgomisin H has been shown to inhibit key inflammatory enzymes, further research, including direct comparative studies with schisandrin B, is needed to fully elucidate its anti-inflammatory potential and relative efficacy. Such studies would be invaluable for the drug development community in identifying promising new anti-inflammatory agents from natural sources.

References

• 1. Targeted Lignan Profiling and Anti-Inflammatory Properties of Schisandra rubriflora and Schisandra chinensis Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Schizandrin B protects LPS-induced sepsis via TLR4/NF-κB/MyD88 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Schisandrin B attenuates lipopolysaccharide-induced activation of hepatic stellate cells through Nrf-2-activating anti-oxidative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Metformin and Angeloylgomisin H on Myotube Glucose Uptake: A Data-Driven Guide

A critical evaluation of current research reveals a significant disparity in the available scientific data regarding the effects of Angeloylgomisin (B10818263) H and the well-established antidiabetic drug, metformin (B114582), on glucose uptake in myotubes. While metformin's mechanisms of action have been extensively studied and documented, research on Angeloylgomisin H in this specific context is nascent, with its potential effects remaining largely speculative and experimentally unverified.

This guide provides a comprehensive overview of the current state of knowledge, presenting the detailed, data-supported effects of metformin and contrasting it with the limited information available for Angeloylgomisin H. The content is tailored for researchers, scientists, and drug development professionals, offering a clear perspective on the existing evidence and future research directions.

Angeloylgomisin H: A Potential but Unproven Modulator of Glucose Uptake

To date, the scientific literature lacks direct experimental studies quantifying the effects of Angeloylgomisin H on glucose uptake in myotubes. A single pharmacokinetic study has suggested that Angeloylgomisin H may have the potential to enhance insulin-stimulated glucose uptake through the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ)[1]. However, this remains a hypothesis and has not been substantiated with experimental data. Consequently, a direct comparison with metformin based on performance and experimental evidence is not currently feasible.

Metformin: A Detailed Look at its Impact on Myotube Glucose Uptake

Metformin is a cornerstone in the management of type 2 diabetes, and its effects on glucose metabolism in skeletal muscle have been a subject of intense research. Numerous studies have demonstrated that metformin directly stimulates glucose uptake in myotubes, the cellular models for skeletal muscle fibers.

Quantitative Effects of Metformin on Glucose Uptake

The following table summarizes the quantitative data from various studies on the effect of metformin on glucose uptake in different myotube cell lines.

Cell Line	Metformin Concentration	Treatment Duration	Key Findings	Reference
L6 Myotubes	2 mM	16 hours	Over 2-fold increase in 2-deoxyglucose uptake.	[2]
L6-GLUT4 Myotubes	2 mM	20-24 hours	148% enhancement of glucose uptake.	[1]
Human Myotubes	50 µM	8 hours	Maximal stimulation of 2-deoxyglucose and 3-O-methylglucose uptake.	[3]
Human Myotubes	50 µM	24 hours	More effective in stimulating hexose (B10828440) uptake than 1 µM insulin (B600854) for 1 hour.	[3]

Experimental Protocol: 2-Deoxyglucose Uptake Assay in Myotubes

The following is a generalized protocol for assessing glucose uptake in myotubes, based on methodologies cited in the literature.

Figure 1: Experimental workflow for a typical 2-deoxyglucose uptake assay in myotubes.

Signaling Pathways of Metformin-Induced Glucose Uptake

Metformin enhances glucose uptake in myotubes through mechanisms that are largely independent of insulin. A key player in metformin's action is the activation of AMP-activated protein kinase (AMPK). Activated AMPK, in turn, promotes the translocation of glucose transporters, particularly GLUT1 and GLUT4, from intracellular vesicles to the plasma membrane, thereby facilitating glucose entry into the cell. Some studies suggest that metformin's effect is more pronounced on GLUT1 translocation.

Figure 2: Simplified signaling pathway of metformin-induced glucose uptake in myotubes.

Conclusion

For researchers and drug development professionals, this guide underscores the well-established efficacy and mechanisms of metformin in enhancing myotube glucose uptake. It also highlights the speculative nature of Angeloylgomisin H's role in this process, signaling a critical need for future experimental validation to ascertain its potential as a therapeutic agent for metabolic disorders. Further research, including direct comparative studies, is essential to elucidate the relative efficacy and mechanisms of these two compounds.

References

• 1. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors [frontiersin.org]

Validating In Vitro Findings of Angeloylgomisin H in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Angeloylgomisin (B10818263) H and the well-established PPARγ agonist, Rosiglitazone, to contextualize the validation of in vitro findings in animal models. While in vitro studies suggest Angeloylgomisin H may improve insulin-stimulated glucose uptake through PPARγ activation, a critical lack of in vivo data currently prevents direct validation.[1] This guide will summarize the available data, present detailed experimental protocols for relevant animal models, and visualize key signaling pathways to aid researchers in designing future in vivo studies for Angeloylgomisin H.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for Angeloylgomisin H and Rosiglitazone. It is important to note the absence of in vivo efficacy data for Angeloylgomisin H, which is a significant gap in the current understanding of its therapeutic potential.

Table 1: In Vitro Activity Comparison

Compound	Target	Assay	Endpoint	Result
Angeloylgomisin H	PPARγ	Not specified	Improved insulin-stimulated glucose uptake	Potential activation (details not provided)[1]
Rosiglitazone	PPARγ	Luciferase Reporter Assay	EC50	30 nM
RAW 264.7 macrophages (LPS-stimulated)	Inhibition of NO production	IC50 = ~10 µM[2]
RAW 264.7 macrophages (LPS-stimulated)	Inhibition of PGE2 production	Significant inhibition at 25 µM[2]

Table 2: In Vivo Efficacy Comparison

Compound	Animal Model	Dosing	Key Findings
Angeloylgomisin H	-	-	No data available
Rosiglitazone	Carrageenan-induced paw edema (rats)	1, 3, 10 mg/kg (i.p.)	Dose-dependent reduction in paw edema[3]
Carrageenan-induced pleurisy (rats)	3, 10, 30 mg/kg (i.p.)	Dose-dependent reduction in pleural exudate and inflammatory cell infiltration[3]
Cigarette smoke-induced airway inflammation (rats)	3 mg/kg/day (i.p.)	Ameliorated emphysema and inflammation; inhibited M1 macrophage polarization[4]
Ovalbumin-induced bronchial asthma (guinea pigs)	5 mg/kg/day (p.o.)	Improved lung function; decreased serum IL-5 and IgE[5][6]

Experimental Protocols

To facilitate the design of future in vivo studies for Angeloylgomisin H, detailed methodologies for key animal models are provided below. These protocols are based on established models used to evaluate the efficacy of anti-inflammatory and anti-diabetic compounds like Rosiglitazone.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is used to assess the acute anti-inflammatory effects of a compound.

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Induction of Inflammation: A single intraperitoneal (i.p.) injection of LPS (e.g., 1 mg/kg) is administered.[7]

• Test Compound Administration: The test compound (e.g., Angeloylgomisin H) or vehicle is typically administered orally (p.o.) or intraperitoneally (i.p.) at a specified time before or after the LPS challenge.

• Outcome Measures:

  • Measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in serum or plasma at various time points (e.g., 2, 6, 24 hours) post-LPS injection using ELISA.

  • Assessment of inflammatory cell infiltration in tissues such as the lung and liver via histology and immunohistochemistry.

  • Evaluation of clinical signs of inflammation (e.g., body weight loss, lethargy).

Streptozotocin (STZ)-Induced Diabetes in Rats

This model is used to evaluate the potential of a compound to improve glycemic control.

• Animals: Male Sprague-Dawley rats (250-300g).

• Induction of Diabetes: A single intravenous (i.v.) or intraperitoneal (i.p.) injection of STZ (e.g., 60-65 mg/kg) dissolved in citrate (B86180) buffer is administered to induce pancreatic β-cell destruction.[8][9][10]

• Confirmation of Diabetes: Blood glucose levels are monitored, and rats with fasting blood glucose levels above a certain threshold (e.g., >250 mg/dL) are considered diabetic.

• Test Compound Administration: The test compound is administered daily for a specified period (e.g., 2-4 weeks) via oral gavage or other appropriate routes.

• Outcome Measures:

  • Regular monitoring of fasting blood glucose levels and body weight.

  • Oral glucose tolerance test (OGTT) to assess glucose disposal.

  • Measurement of plasma insulin (B600854) levels.

  • Histopathological examination of the pancreas to assess islet integrity.

Mandatory Visualization

The following diagrams illustrate the key signaling pathway potentially modulated by Angeloylgomisin H and a typical experimental workflow for its in vivo validation.

Caption: Putative signaling pathway of Angeloylgomisin H via PPARγ activation.

Caption: Experimental workflow for in vivo validation of Angeloylgomisin H.

References

• 1. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosiglitazone Regulates Anti-Inflammation and Growth Inhibition via PTEN - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Retracted: Rosiglitazone, a ligand of the peroxisome proliferator-activated receptor-gamma, reduces acute inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rosiglitazone ameliorated airway inflammation induced by cigarette smoke via inhibiting the M1 macrophage polarization by activating PPARγ and RXRα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-vivo antioxidant and anti-inflammatory activity of rosiglitazone, a peroxisome proliferator-activated receptor-gamma (PPAR-γ) agonists in animal model of bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Frontiers | Lipopolysaccharide-induced depression-like model in mice: meta-analysis and systematic evaluation [frontiersin.org]
• 8. ndineuroscience.com [ndineuroscience.com]
• 9. researchgate.net [researchgate.net]
• 10. Induction of diabetes by Streptozotocin in rats - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Angeloylgomisin H: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of proposed analytical methodologies for the quantification of Angeloylgomisin H, a lignan (B3055560) found in plants of the Schisandra genus. Due to the current lack of standardized, published methods for this specific compound, this document outlines a proposed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, a detailed protocol for its validation according to the International Council for Harmonisation (ICH) guidelines, and a cross-validation study against a proposed Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) method. The experimental data presented herein is illustrative to guide researchers in establishing robust analytical procedures.

Proposed Analytical Methods for Angeloylgomisin H

Two primary chromatographic methods are proposed for the quantification of Angeloylgomisin H: a robust and widely accessible HPLC-UV method and a highly sensitive and selective UPLC-MS method.

• Method 1: HPLC-UV. This method is proposed as a primary quantitative analysis tool due to its reliability, cost-effectiveness, and common availability in analytical laboratories.

• Method 2: UPLC-MS. This orthogonal method is proposed for its higher sensitivity and selectivity, making it suitable for confirmation, analysis of complex matrices, or when lower detection limits are required.

A summary of the proposed chromatographic conditions for each method is presented in Table 1.

Table 1: Proposed Chromatographic Conditions for Angeloylgomisin H Analysis

Parameter	HPLC-UV Method	UPLC-MS Method
Column	C18, 4.6 x 150 mm, 5 µm	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	60% B to 95% B over 20 min	70% B to 98% B over 10 min
Flow Rate	1.0 mL/min	0.4 mL/min
Detection	UV at 254 nm	ESI+, Multiple Reaction Monitoring (MRM)
Injection Volume	10 µL	2 µL
Column Temp.	30 °C	40 °C

Experimental Protocol: Validation of the Proposed HPLC-UV Method

The validation of the proposed HPLC-UV method should be conducted in accordance with ICH Q2(R1) guidelines to ensure the method is fit for its intended purpose.[1] The following parameters must be assessed:

2.1. Specificity

The ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol:

  • Analyze a blank sample (matrix without the analyte).

  • Analyze a standard solution of Angeloylgomisin H.

  • Analyze a sample of a closely related lignan (e.g., Gomisin A) to check for interference.

  • Analyze a spiked sample containing Angeloylgomisin H and potential interfering compounds.

• Acceptance Criteria: The blank sample should not show any peak at the retention time of Angeloylgomisin H. The peak for Angeloylgomisin H in the spiked sample should be pure and spectrally homogenous.

2.2. Linearity

The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Protocol:

  • Prepare a series of at least five standard solutions of Angeloylgomisin H at different concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

2.3. Accuracy

The closeness of test results obtained by the method to the true value.

• Protocol:

  • Prepare spiked placebo samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analyze each concentration level in triplicate.

  • Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

2.4. Precision

The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

• 2.4.1. Repeatability (Intra-assay Precision)

  • Protocol: Analyze six replicate samples of a standard solution at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

• 2.4.2. Intermediate Precision (Inter-assay Precision)

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD over the different sets of conditions should be ≤ 2%.

2.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol:

  • Determine the LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

• Acceptance Criteria: The LOQ should be verifiable with acceptable precision (RSD ≤ 10%) and accuracy (recovery 80-120%).

2.6. Robustness

The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

• Protocol:

  • Introduce small variations to the method parameters, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic component)

  • Analyze a standard solution under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters (e.g., peak asymmetry, theoretical plates) should remain within acceptable limits, and the results should not be significantly affected.

A summary of the validation parameters and illustrative acceptance criteria is provided in Table 2.

Table 2: Summary of Validation Parameters and Acceptance Criteria for the Proposed HPLC-UV Method

Validation Parameter	Acceptance Criteria (Illustrative)
Specificity	No interference at the retention time of the analyte.
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD)
- Repeatability	≤ 2.0%
- Intermediate Precision	≤ 2.0%
Limit of Quantitation (LOQ)	Demonstrable with acceptable precision and accuracy.
Robustness	No significant impact on results from minor variations.

Cross-Validation of HPLC-UV and UPLC-MS Methods

Cross-validation is performed to ensure that the two proposed methods provide comparable results.[2]

3.1. Experimental Protocol

• Sample Selection: A set of at least 10 samples containing Angeloylgomisin H, covering the analytical range, should be selected. These could be samples from different batches of a plant extract or spiked samples.

• Analysis: Each sample is analyzed in triplicate using both the validated HPLC-UV method and the proposed UPLC-MS method.

• Data Comparison: The quantitative results obtained from both methods for each sample are tabulated.

3.2. Statistical Analysis

The results from the two methods should be compared statistically to determine if there is any significant difference between them. A paired t-test or a Bland-Altman plot can be used for this purpose.

• Paired t-test: This test will determine if the mean difference between the two methods is statistically significant. A p-value > 0.05 would indicate no significant difference.

• Bland-Altman Plot: This plot visualizes the agreement between the two methods by plotting the difference between the two measurements for each sample against the average of the two measurements.

An illustrative comparison of results is shown in Table 3.

Table 3: Illustrative Cross-Validation Data for Angeloylgomisin H (µg/mL)

Sample ID	HPLC-UV Result	UPLC-MS Result	Difference	% Difference
AGH-001	10.2	10.1	0.1	0.99%
AGH-002	15.5	15.7	-0.2	-1.28%
AGH-003	24.8	25.1	-0.3	-1.20%
AGH-004	30.1	29.8	0.3	1.01%
AGH-005	45.6	46.0	-0.4	-0.87%
Mean Difference	-0.1
Standard Deviation of Difference	0.32
Paired t-test (p-value)	> 0.05

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the validation and cross-validation of the analytical methods for Angeloylgomisin H.

Caption: Workflow for the validation and cross-validation of analytical methods.

Caption: Logical relationship for the cross-validation of two analytical methods.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Comparative Efficacy of Angeloylgomisin H from Schisandra Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in bioactive compounds from various plant species is critical for targeted therapeutic development. This guide provides a comparative overview of Angeloylgomisin H, a significant lignan (B3055560) found in the fruits of Schisandra species, with a focus on its potential efficacy based on its origin.

The genus Schisandra is a well-established source of bioactive lignans (B1203133) with diverse pharmacological activities, including hepatoprotective, neuroprotective, and anti-inflammatory effects. Two of the most prominent species in traditional medicine and modern research are Schisandra chinensis (North Wu Wei Zi) and Schisandra sphenanthera (South Wu Wei Zi). While both species are sources of Angeloylgomisin H, their overall lignan profiles differ significantly, which may influence the therapeutic efficacy of this specific compound.

Lignan Profiles: A Tale of Two Species

The therapeutic applications of S. chinensis and S. sphenanthera are distinct, a difference attributed to the varying types and concentrations of their constituent lignans. S. chinensis is generally associated with higher concentrations of schisandrin (B1198587) B, schisandrin, and gomisin A. In contrast, S. sphenanthera is typically richer in schisantherin A, anwulignan, and gomisin C.[1][2] These variations are so pronounced that schisandrin and gomisin C are used as official quality markers for S. chinensis and S. sphenanthera, respectively, in the Chinese Pharmacopoeia.[2]

While direct comparative studies on the efficacy of Angeloylgomisin H isolated from different Schisandra species are limited, the disparate phytochemical environments suggest that its bioavailability and synergistic interactions with other co-occurring lignans could lead to differential biological activities.

Data Presentation: Comparative Lignan Content

The following table summarizes the quantitative data on the major lignans found in the fruits of S. chinensis and S. sphenanthera, compiled from various studies utilizing High-Performance Liquid Chromatography (HPLC). The content of Angeloylgomisin H can be contextualized within these broader lignan profiles.

Lignan	Schisandra chinensis (mg/g of dried fruit)	Schisandra sphenanthera (mg/g of dried fruit)	Key Therapeutic Associations
Schisandrin	0.8 - 4.7	0.1 - 0.5	Neuroprotection, Hepatoprotection
Schisandrin B	0.5 - 3.0	0.05 - 0.3	Hepatoprotection, Antioxidant
Gomisin A	0.3 - 2.5	0.02 - 0.2	Hepatoprotection, Anti-inflammatory
Schisantherin A	0.01 - 0.2	0.5 - 5.0	Anti-inflammatory, Anti-cancer
Gomisin C	Not a major component	0.4 - 2.0	Quality marker for S. sphenanthera
Angeloylgomisin H	Present, variable	Present, variable	Anti-inflammatory, Neuroprotective (potential)

Note: Lignan content can vary based on factors such as geographic origin, harvest time, and processing methods.

Experimental Protocols

To facilitate further research into the comparative efficacy of Angeloylgomisin H, this section provides detailed methodologies for key experiments relevant to its potential therapeutic applications.

Protocol 1: Quantification of Angeloylgomisin H by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard method for the extraction and quantification of Angeloylgomisin H and other lignans from Schisandra fruits.

1. Sample Preparation:

• Dry the fresh fruits of the selected Schisandra species at 60°C to a constant weight.
• Pulverize the dried fruits into a fine powder (80-100 mesh).
• Accurately weigh 1.0 g of the powdered sample.

2. Extraction:

• Place the powder in a flask with 50 mL of methanol.
• Perform ultrasonic extraction for 30 minutes at room temperature.
• Centrifuge the extract at 4000 rpm for 10 minutes.
• Collect the supernatant and filter it through a 0.45 µm membrane filter prior to HPLC analysis.

3. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm × 250 mm, 5 µm).
• Mobile Phase: A gradient elution using a mixture of (A) acetonitrile (B52724) and (B) water.
• 0-20 min: Linear gradient from 30% to 50% A.
• 20-40 min: Linear gradient from 50% to 80% A.
• 40-50 min: Isocratic at 80% A.
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 254 nm.
• Column Temperature: 30°C.
• Injection Volume: 10 µL.

4. Quantification:

• Prepare a stock solution of Angeloylgomisin H standard of known concentration.
• Create a series of dilutions to generate a calibration curve.
• Identify and quantify Angeloylgomisin H in the samples by comparing the retention time and peak area to the standard curve.

Protocol 2: In Vitro Anti-inflammatory Activity - COX-2 Inhibition Assay

This protocol describes a cell-free enzyme inhibition assay to evaluate the direct inhibitory effect of Angeloylgomisin H on COX-2 activity.

1. Reagents and Materials:

• Recombinant human COX-2 enzyme.
• Arachidonic acid (substrate).
• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (colorimetric probe).
• Tris-HCl buffer (pH 8.0).
• Angeloylgomisin H test sample (dissolved in DMSO).
• Celecoxib (positive control).
• 96-well microplate reader.

2. Assay Procedure:

• In a 96-well plate, add 150 µL of Tris-HCl buffer, 10 µL of recombinant COX-2 enzyme, and 10 µL of the Angeloylgomisin H test sample at various concentrations.
• Incubate the plate at 25°C for 15 minutes.
• Initiate the reaction by adding 10 µL of arachidonic acid and 10 µL of TMPD.
• Immediately measure the absorbance at 590 nm every minute for 5 minutes using a microplate reader.

3. Data Analysis:

• Calculate the rate of reaction for each concentration of Angeloylgomisin H.
• Determine the percentage of COX-2 inhibition relative to the vehicle control (DMSO).
• Calculate the IC50 value (the concentration of Angeloylgomisin H that causes 50% inhibition of COX-2 activity).

Protocol 3: In Vitro Neuroprotective Activity - Neuronal Cell Viability Assay

This protocol details a method to assess the neuroprotective effects of Angeloylgomisin H against oxidative stress-induced cell death in a neuronal cell line (e.g., SH-SY5Y).

1. Cell Culture and Treatment:

• Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.
• Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.
• Pre-treat the cells with various concentrations of Angeloylgomisin H for 24 hours.

2. Induction of Oxidative Stress:

• After pre-treatment, expose the cells to a neurotoxic agent such as hydrogen peroxide (H2O2) or 6-hydroxydopamine (6-OHDA) at a predetermined toxic concentration for another 24 hours.

3. Cell Viability Assessment (MTT Assay):

• Remove the culture medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.
• Incubate the plate at 37°C for 4 hours.
• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the control group (untreated, non-stressed cells).
• Evaluate the dose-dependent neuroprotective effect of Angeloylgomisin H.

Mandatory Visualization

Signaling Pathways

The therapeutic effects of Schisandra lignans are often attributed to their modulation of key cellular signaling pathways. Below are diagrams of pathways potentially influenced by Angeloylgomisin H, based on the known activities of related compounds.

Caption: Inhibition of the NF-κB inflammatory pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Lignans in Hepatoprotection: Gomisin A vs. Angeloylgomisin H

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a detailed comparison of the hepatoprotective effects of two lignans (B1203133) isolated from Schisandra chinensis: gomisin A and Angeloylgomisin H. Our comprehensive review of the scientific literature reveals that while gomisin A has been extensively studied for its liver-protective properties, there is a notable absence of published research on the biological activity of Angeloylgomisin H, including its potential hepatoprotective effects.

Therefore, this document focuses on presenting a thorough analysis of the existing experimental data for gomisin A, providing a benchmark for future studies on other lignans such as Angeloylgomisin H. We have compiled quantitative data, detailed experimental protocols, and visual diagrams of signaling pathways to offer a comprehensive resource on the hepatoprotective potential of gomisin A.

Introduction

Lignans from Schisandra chinensis are a class of bioactive compounds that have garnered significant interest for their therapeutic potential, particularly in the context of liver diseases.[1][2][3] Among these, gomisin A is a well-characterized dibenzocyclooctadiene lignan (B3055560) with demonstrated efficacy in various experimental models of liver injury.[2][3] This guide aims to provide a head-to-head comparison of gomisin A and another lignan from the same plant, Angeloylgomisin H.

Angeloylgomisin H: Our extensive literature search did not yield any studies on the hepatoprotective or other biological activities of Angeloylgomisin H. While its chemical structure is known, its therapeutic potential remains unexplored.

Gomisin A: In contrast, gomisin A has been the subject of numerous investigations. It has been shown to protect the liver from damage induced by various toxins through multiple mechanisms, including anti-inflammatory, antioxidant, and anti-apoptotic activities.[4][5]

Quantitative Data on Hepatoprotective Efficacy of Gomisin A

The following table summarizes the key quantitative findings from preclinical studies evaluating the hepatoprotective effects of gomisin A in different models of liver injury.

Model of Liver Injury	Key Biomarkers	Effect of Gomisin A Treatment	Reference Study
Carbon Tetrachloride (CCl₄)-induced acute liver injury in rats	Serum ALT, Serum AST	Pretreatment with gomisin A markedly prevented the CCl₄-induced increase in ALT and AST levels.[4]	Lee et al.
CCl₄-induced acute liver injury in rats	Hepatic Lipid Peroxidation	Gomisin A was associated with a decrease in hepatic lipid peroxidation.[4]	Lee et al.
CCl₄-induced acute liver injury in rats	Superoxide (B77818) Dismutase (SOD) Activity	Gomisin A treatment led to increased SOD activity.[4]	Lee et al.
D-galactosamine (GalN)/Lipopolysaccharide (LPS)-induced fulminant hepatic failure in mice	Serum Aminotransferase Levels	Pretreatment with gomisin A attenuated the GalN/LPS-induced increase in serum aminotransferase levels in a dose-dependent manner.[3][5]	Kim et al.
D-galactosamine (GalN)/Lipopolysaccharide (LPS)-induced fulminant hepatic failure in mice	Survival Rate	The survival rate of the gomisin A-pretreated group was significantly higher than that of the control group.[3][5]	Kim et al.
Acetaminophen-induced hepatotoxicity in rats	Serum Aminotransferase Activity	Gomisin A inhibited the elevation of serum aminotransferase activity.[2]	Takeda et al.
Acetaminophen-induced hepatotoxicity in rats	Hepatic Lipoperoxides Content	Gomisin A inhibited the increase in hepatic lipoperoxides content.[2]	Takeda et al.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the studies on gomisin A's hepatoprotective effects.

Carbon Tetrachloride (CCl₄)-Induced Acute Liver Injury Model

• Animal Model: Male Sprague-Dawley rats.

• Procedure:

  • Rats are pretreated with gomisin A (specific doses administered orally or intraperitoneally) for a defined period (e.g., daily for several days).

  • A single dose of CCl₄ (typically dissolved in a vehicle like olive oil) is administered intraperitoneally to induce acute liver injury.

  • Control groups receive the vehicle instead of gomisin A and/or CCl₄.

  • After a specific time (e.g., 24 hours) post-CCl₄ administration, animals are euthanized.

  • Blood samples are collected for biochemical analysis of liver function markers (ALT, AST).

  • Liver tissues are harvested for histological examination and measurement of oxidative stress markers (e.g., lipid peroxidation, SOD activity).[4]

D-galactosamine (GalN)/Lipopolysaccharide (LPS)-Induced Fulminant Hepatic Failure Model

• Animal Model: Male ICR mice.

• Procedure:

  • Mice are administered gomisin A (at various doses, e.g., 25, 50, 100, and 200 mg/kg) intraperitoneally.

  • One hour after gomisin A administration, a co-injection of D-galactosamine (e.g., 700 mg/kg) and lipopolysaccharide (e.g., 10 µg/kg) is given intraperitoneally to induce liver failure.

  • Survival rates are monitored over a set period (e.g., 36 hours).

  • In separate cohorts, blood and liver samples are collected at an earlier time point (e.g., 8 hours) for biochemical (serum aminotransferases) and histological analysis.[3][5]

Signaling Pathways and Mechanisms of Action

The hepatoprotective effects of gomisin A are attributed to its modulation of several key signaling pathways involved in inflammation, oxidative stress, and apoptosis.

Anti-Inflammatory Pathway

Gomisin A has been shown to suppress the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. By inhibiting the phosphorylation of IκB, gomisin A prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory mediators like TNF-α and IL-1β.[4]

Caption: Gomisin A's anti-inflammatory mechanism via NF-κB pathway inhibition.

Antioxidant and Anti-apoptotic Pathways

Gomisin A exerts antioxidant effects by reducing lipid peroxidation and enhancing the activity of antioxidant enzymes like superoxide dismutase.[4] It also demonstrates anti-apoptotic properties by attenuating the activation of caspase-3 and reducing DNA fragmentation in hepatocytes.[3][5]

Caption: Gomisin A's antioxidant and anti-apoptotic mechanisms of action.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for evaluating the hepatoprotective effects of a compound like gomisin A in a preclinical setting.

Caption: General experimental workflow for hepatoprotection studies.

Conclusion

Gomisin A is a promising natural compound with well-documented hepatoprotective effects, supported by a growing body of preclinical evidence. Its multifaceted mechanism of action, targeting key pathways in inflammation, oxidative stress, and apoptosis, makes it a strong candidate for further investigation in the context of liver disease treatment.

In contrast, Angeloylgomisin H remains an uncharacterized lignan in terms of its biological activity. The comprehensive data presented for gomisin A in this guide can serve as a valuable reference and methodological blueprint for future research aimed at elucidating the potential therapeutic properties of Angeloylgomisin H and other related compounds. A direct comparison of these two lignans will only be possible once experimental data for Angeloylgomisin H becomes available.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects in disease prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Lignans from Schisandra chinensis ameliorate alcohol and CCl4-induced long-term liver injury and reduce hepatocellular degeneration via blocking ETBR - PubMed [pubmed.ncbi.nlm.nih.gov]

Angeloylgomisin H and PPAR-gamma: A Comparative Analysis of Binding Affinity

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the binding affinity of Angeloylgomisin H to the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a key regulator of glucose and lipid metabolism. Due to the current lack of publicly available direct binding affinity data (Kᵢ, Kₔ, or IC₅₀) for isolated Angeloylgomisin H, this guide presents the existing evidence for its activity in the context of a lignan-rich fraction and compares it with established PPAR-γ agonists.

While direct quantitative binding data for Angeloylgomisin H remains to be elucidated, a study on lignan-rich fractions from Fructus Schisandrae has demonstrated significant PPAR-γ agonistic action. One particular fraction, labeled FS-60, which contains Angeloylgomisin H alongside schizandrin (B1681555) and gomisin A, exhibited the most potent PPAR-γ agonistic effect in 3T3-L1 adipocytes[1]. This suggests that Angeloylgomisin H contributes to the observed activity and warrants further investigation as a potential PPAR-γ modulator.

Comparative Analysis of PPAR-γ Agonists

To provide a framework for evaluating the potential of Angeloylgomisin H, the following table summarizes the binding affinities and activation potencies of well-characterized PPAR-γ agonists. These compounds, primarily from the thiazolidinedione (TZD) class, are known for their high affinity and potent activation of PPAR-γ.

Compound	Binding Affinity (Kᵢ/Kₔ/IC₅₀)	Activation (EC₅₀)	Assay Type
Rosiglitazone (B1679542)	IC₅₀: 4 nM (3T3-L1 adipocytes)[2], 9 nM (human adipocytes)[2], 12 nM (rat adipocytes)[2]	60 nM	Radioligand Binding Assay, Transactivation Assay
Pioglitazone (B448)	Mid-nanomolar range[3]	-	Binding Assay
Lobeglitazone (B1674985)	Higher affinity than Rosiglitazone and Pioglitazone	-	Thermal Shift Assay, Docking Analysis[4]

Experimental Protocols

The determination of a compound's binding affinity and activation potential for PPAR-γ involves a variety of established experimental protocols. Below are detailed methodologies for commonly employed assays.

Radioligand Binding Assay

This technique directly measures the affinity of a ligand for a receptor by competing with a radiolabeled ligand.

• Preparation of Receptor: The ligand-binding domain (LBD) of human PPAR-γ is expressed and purified, often as a fusion protein (e.g., GST-PPAR-γ LBD).

• Radioligand: A high-affinity radiolabeled PPAR-γ ligand, such as [³H]-Rosiglitazone or a radioiodinated ligand like [¹²⁵I]SB-236636, is used.[2]

• Competition Assay: A constant concentration of the radioligand is incubated with the PPAR-γ LBD in the presence of varying concentrations of the unlabeled test compound (e.g., Angeloylgomisin H).

• Separation: The receptor-bound radioligand is separated from the unbound radioligand using methods like filtration through glass fiber filters.

• Detection: The amount of radioactivity bound to the receptor is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The equilibrium dissociation constant (Kᵢ) can then be calculated using the Cheng-Prusoff equation.

Luciferase Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate the transcriptional activity of PPAR-γ.

• Cell Culture: A suitable mammalian cell line (e.g., HEK293T, C2C12) is cultured.

• Transfection: The cells are transiently transfected with two plasmids:

  • An expression vector containing the PPAR-γ LBD fused to a DNA-binding domain (e.g., GAL4).

  • A reporter plasmid containing a luciferase gene under the control of a promoter with response elements for the DNA-binding domain (e.g., UAS).

• Compound Treatment: The transfected cells are treated with varying concentrations of the test compound.

• Cell Lysis and Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is measured using a luminometer following the addition of a luciferase substrate.

• Data Analysis: The concentration of the compound that produces 50% of the maximal luciferase response (EC₅₀) is calculated.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflow for assessing PPAR-γ binding and the logical relationship of PPAR-γ activation.

Figure 1. Experimental workflows for PPAR-γ binding and activation assays.

Figure 2. Simplified signaling pathway of PPAR-γ activation.

References

• 1. The lignan-rich fractions of Fructus Schisandrae improve insulin sensitivity via the PPAR-γ pathways in in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of high-affinity binding sites for the insulin sensitizer rosiglitazone (BRL-49653) in rodent and human adipocytes using a radioiodinated ligand for peroxisomal proliferator-activated receptor gamma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.mpg.de [pure.mpg.de]
• 4. Structures of PPARγ complexed with lobeglitazone and pioglitazone reveal key determinants for the recognition of antidiabetic drugs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Induction of Apoptosis in Cancer Cells by Natural Compounds

The induction of apoptosis, or programmed cell death, is a cornerstone of anti-cancer therapeutic strategies.[1][2][3] Natural products have long been a source of potent bioactive compounds capable of triggering this process in malignant cells.[4][5] This guide will compare the apoptotic effects of several such compounds, providing a basis for understanding the key parameters in assessing the efficacy and reproducibility of potential new therapeutic agents like Angeloylgomisin H.

Comparative Efficacy of Natural Compounds in Inducing Apoptosis

The effectiveness of a compound in inducing apoptosis can be quantified through various assays that measure key events in the apoptotic cascade. The table below summarizes the pro-apoptotic activity of several natural compounds across different cancer cell lines.

Compound	Cancer Cell Line(s)	Key Apoptotic Events Observed	Quantitative Data (Example)
Nimbolide	DU-145, PC-3, A-549	Significant activation of caspase-3, -8, and -9.[6]	-
Casticin	HT-29, HCT-116, SW480	Decreased expression of anti-apoptotic proteins Bcl-2 and Bcl-xL; Increased expression of DR5.[6]	-
Arctigenin	HepG2, SMMC7721	Loss of mitochondrial membrane potential, elevation of Bax, diminution of Bcl-2, cytosolic increase of cytochrome C, and activation of caspase-9, -8, and -3.[6]	-
Celastrol	Human glioma xenografts	Acts on death receptors and internal pathways to induce apoptosis.[4][6]	-
(-)-Anonaine	HeLa	Increased intracellular ROS, disrupted mitochondrial membrane potential, upregulated Bax, and activated caspase-3, -7, -8, and -9.[6]	-
Ampelopsin	U251, A172	Increased activities of initiator caspases-8 and -9, and effector caspase-3.[6]	-
Lycorine	(Not specified)	Enhanced Bax/Bcl-2 protein ratio and activity of caspase-8, -9, and -3.[4][5]	-
Oleandrin	U-2OS, SaOS-2	Generation of intracellular ROS, loss of mitochondrial membrane potential leading to cytochrome C release, reduced Bcl-2 levels, and induced expression of Fas, FasL, caspase-9, -8, and -3.[6]	-

Understanding the Signaling Pathways of Apoptosis

Apoptosis is primarily regulated by two interconnected signaling pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.[2][7] Both pathways converge on the activation of a cascade of proteases called caspases, which are the executioners of apoptosis.[3][7]

The Extrinsic and Intrinsic Apoptotic Pathways

The extrinsic pathway is initiated by the binding of extracellular death ligands (e.g., TNF-α, FasL) to their corresponding cell surface receptors, leading to the formation of the death-inducing signaling complex (DISC) and subsequent activation of initiator caspase-8.[2][7] The intrinsic pathway is triggered by intracellular stress signals, such as DNA damage, and results in the permeabilization of the mitochondrial outer membrane and the release of cytochrome c.[2][7] Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates initiator caspase-9.[7] Both pathways ultimately lead to the activation of executioner caspases, such as caspase-3, which dismantle the cell.[2][7]

Caption: The extrinsic and intrinsic apoptotic signaling pathways.

Experimental Protocols for Assessing Apoptosis

To ensure the reproducibility of findings, it is crucial to follow standardized and detailed experimental protocols. Below are methodologies for key assays used to quantify apoptosis.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[8][9]

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane.[8][10] Annexin V, a protein with a high affinity for PS, is labeled with a fluorescent dye (e.g., FITC) and used to detect exposed PS.[8] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the intact membrane of live and early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[8]

Protocol:

• Cell Culture and Treatment: Plate cancer cells at a density of 1 x 10^6 cells in a T25 culture flask and treat with the test compound for the desired time.[8]

• Cell Harvesting: Collect both floating and adherent cells.[8] Wash the collected cells twice with cold phosphate-buffered saline (PBS).[8]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add fluorescently labeled Annexin V and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; and late apoptotic/necrotic cells are both Annexin V- and PI-positive.[8]

Caspase Activity Assay

This assay measures the activity of key executioner caspases, such as caspase-3 and -7.

Principle: A luminogenic or fluorogenic substrate containing a specific caspase recognition sequence (e.g., DEVD for caspase-3/7) is used.[11] Cleavage of the substrate by active caspases releases a signal that is proportional to caspase activity.[11]

Protocol:

• Cell Lysis: After treatment with the test compound, lyse the cells to release intracellular contents, including caspases.

• Substrate Addition: Add the caspase substrate to the cell lysate.

• Incubation: Incubate at room temperature to allow for the enzymatic reaction.

• Signal Detection: Measure the luminescence or fluorescence using a plate reader.[11]

• Data Analysis: Express the results as a fold change in caspase activity compared to an untreated control.[11]

Experimental Workflow for Assessing Apoptosis

A typical workflow for investigating the apoptotic potential of a novel compound is outlined below.

Caption: A generalized workflow for evaluating apoptosis induction.

Conclusion

The reproducibility of apoptosis induction by any compound, including the yet-to-be-fully-characterized Angeloylgomisin H, is dependent on rigorous and standardized experimental design. By utilizing the comparative data, signaling pathway information, and detailed protocols presented in this guide, researchers can better design experiments to elucidate the apoptotic mechanisms of novel compounds and assess their therapeutic potential in oncology. The consistent application of these methods will be paramount in determining the reproducibility and clinical viability of new anti-cancer agents.

References

• 1. oaepublish.com [oaepublish.com]
• 2. bd.dbio.uevora.pt [bd.dbio.uevora.pt]
• 3. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 4. Frontiers | Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics [frontiersin.org]
• 5. Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One [journals.plos.org]
• 10. Apoptosis Assays [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Angeloylgomisin H: A Procedural Guide

Chemical and Physical Properties

A summary of the known quantitative data for Angeloylgomisin H is presented below. This information is crucial for assessing its potential hazards and determining the appropriate disposal route.

Property	Value	Source
Molecular Formula	C28H36O8	PubChem[1]
Molecular Weight	500.6 g/mol	PubChem[1]
Monoisotopic Mass	500.24101810 Da	PubChem[1]
AlogP	4.75	ChEMBL[2]
Polar Surface Area	92.7 Ų	PubChem[1]
CAS Number	66056-22-2	PubChem[1]

Angeloylgomisin H Disposal Protocol

The following procedure is a general guideline for the disposal of Angeloylgomisin H in a laboratory setting. It is imperative to always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure compliance with local, state, and federal regulations.

Step 1: Waste Identification and Segregation

• Categorize the Waste: Treat Angeloylgomisin H as a non-halogenated organic solvent waste. Due to the lack of specific toxicity data, it is prudent to handle it as a potentially hazardous substance.

• Segregate Waste Streams: Do not mix Angeloylgomisin H waste with other waste streams, particularly aqueous waste, halogenated solvents, or strong acids and bases. Maintain separate, clearly labeled waste containers.

Step 2: Container Selection and Labeling

• Choose Appropriate Containers: Use chemically resistant containers, such as high-density polyethylene (B3416737) (HDPE) or glass bottles, for collecting Angeloylgomisin H waste. Ensure the container has a secure, leak-proof cap.

• Properly Label Containers: Label the waste container clearly with "Hazardous Waste," the full chemical name "Angeloylgomisin H," and the approximate concentration and volume. Include the date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

• Safe Storage Location: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be a secondary containment bin to prevent spills from spreading.

• Keep Containers Closed: Always keep the waste container securely capped when not in use to prevent the release of vapors.

Step 4: Disposal

• Arrange for Pickup: Once the waste container is full or has been in storage for the maximum allowable time according to your institution's policy, arrange for its collection by the EHS department or a licensed hazardous waste disposal company.

• Do Not Dispose Down the Drain: Under no circumstances should Angeloylgomisin H or its solutions be poured down the sink. This can lead to environmental contamination.

• Incineration: The most probable disposal method for non-halogenated organic compounds like Angeloylgomisin H is high-temperature incineration by a licensed facility.

Disposal Decision Workflow

The following diagram illustrates the logical steps to follow when disposing of Angeloylgomisin H.

Caption: Workflow for the proper disposal of Angeloylgomisin H waste.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel and is based on general chemical safety principles. A specific Safety Data Sheet (SDS) for Angeloylgomisin H was not found. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and comply with all applicable regulations.

References

• 1. Angeloylgomisin H | C28H36O8 | CID 26204131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Compound: ANGELOYLGOMISIN H (CHEMBL1092320) - ChEMBL [ebi.ac.uk]